Isoflupredone-d5

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Chemical Properties of Isoflupredone-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of Isoflupredone-d5, a deuterated analog of the synthetic corticosteroid Isoflupredone (B118300). This document is intended for researchers, scientists, and professionals in drug development who utilize Isoflupredone-d5 as an internal standard in analytical methodologies, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of isoflupredone and other related corticosteroids in biological matrices.

Core Chemical and Physical Properties

Isoflupredone-d5 is a stable, isotopically labeled form of Isoflupredone, a potent glucocorticoid with anti-inflammatory and immunosuppressive properties. The incorporation of five deuterium (B1214612) atoms into the molecule increases its molecular weight, allowing for its differentiation from the unlabeled analyte in mass spectrometry without significantly altering its chemical behavior. This makes it an ideal internal standard for quantitative analysis, as it co-elutes with the analyte and experiences similar matrix effects, thereby improving the accuracy and precision of the analytical method.

Table 1: Chemical Identifiers and Properties of Isoflupredone-d5 and Isoflupredone

Property	Isoflupredone-d5	Isoflupredone
Molecular Formula	C₂₁H₂₂D₅FO₅[1]	C₂₁H₂₇FO₅[2]
Molecular Weight	383.47 g/mol [1]	378.43 g/mol [2]
CAS Number	Not explicitly assigned; often supplied under the CAS number of the unlabeled compound: 338-95-4[1]	338-95-4
Appearance	White to Pale Brown Solid	White Solid
Melting Point	Data not available	260-262 °C (decomposes)
Boiling Point (Predicted)	Data not available	566.7 ± 50.0 °C
Density (Predicted)	Data not available	1.35 ± 0.1 g/cm³
Solubility	Data not available	Slightly soluble in DMSO, Ethanol (with heating and sonication), and Ethyl Acetate

Mechanism of Action: Glucocorticoid Receptor Signaling

Isoflupredone, and by extension Isoflupredone-d5, exerts its biological effects by acting as an agonist for the glucocorticoid receptor (GR). The mechanism of action involves the binding of the corticosteroid to the cytoplasmic GR, which is part of a multiprotein complex. This binding event triggers a conformational change in the receptor, leading to its dissociation from chaperone proteins and translocation into the nucleus. Once in the nucleus, the ligand-receptor complex can modulate gene expression through several mechanisms, primarily by binding to specific DNA sequences known as glucocorticoid response elements (GREs) in the promoter regions of target genes, thereby upregulating or downregulating their transcription. This ultimately leads to a decrease in the production of pro-inflammatory cytokines.

Caption: Glucocorticoid Receptor Signaling Pathway of Isoflupredone.

Experimental Protocols: Use of Isoflupredone-d5 as an Internal Standard in LC-MS/MS

Isoflupredone-d5 is primarily used as an internal standard for the quantification of Isoflupredone in biological samples such as milk, plasma, and tissue. The following is a representative experimental protocol for the analysis of veterinary drug residues in bovine milk using LC-MS/MS, incorporating Isoflupredone-d5.

Sample Preparation: Extraction of Corticosteroids from Bovine Milk

This protocol is a composite of established methods for the extraction of corticosteroids from milk.

• Sample Homogenization: Allow frozen milk samples to thaw at room temperature and vortex to ensure homogeneity.

• Internal Standard Spiking: To a 5.0 g aliquot of milk in a 50 mL centrifuge tube, add a known concentration of Isoflupredone-d5 working solution.

• Protein Precipitation and Extraction:

  • Add 10 mL of acetonitrile (B52724) to the milk sample.

  • Vortex vigorously for 1 minute to precipitate proteins and extract the analytes.

  • Add anhydrous magnesium sulfate (B86663) and sodium chloride to induce phase separation.

  • Centrifuge at 4000 rpm for 10 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer the supernatant (acetonitrile layer) to a d-SPE tube containing a suitable sorbent (e.g., C18) to remove interfering matrix components like lipids.

  • Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Evaporation and Reconstitution:

  • Transfer the cleaned extract to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase composition (e.g., 50:50 methanol:water).

  • Vortex to dissolve the residue and filter through a 0.22 µm syringe filter into an autosampler vial.

Caption: Experimental Workflow for Sample Preparation.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following are typical LC-MS/MS conditions for the analysis of corticosteroids.

Table 2: Representative LC-MS/MS Parameters

Parameter	Setting
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol or Acetonitrile
Gradient	Start at 10% B, ramp to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	To be optimized for Isoflupredone and Isoflupredone-d5
Isoflupredone (Quantifier)	e.g., m/z 379.2 -> 341.2
Isoflupredone (Qualifier)	e.g., m/z 379.2 -> 161.1
Isoflupredone-d5 (Internal Standard)	e.g., m/z 384.2 -> 346.2

Note: The specific MRM transitions and collision energies should be optimized for the specific instrument being used.

Conclusion

Isoflupredone-d5 is an essential tool for the accurate and precise quantification of Isoflupredone in complex biological matrices. Its chemical properties closely mimic those of the unlabeled analyte, ensuring reliable performance as an internal standard in LC-MS/MS applications. The detailed experimental protocols and understanding of its mechanism of action provided in this guide will aid researchers and drug development professionals in the effective implementation of analytical methods for corticosteroids.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Isoflupredone | 338-95-4 [chemicalbook.com]

An In-depth Technical Guide to the Structure and Synthesis of Isoflupredone-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and a detailed proposed synthesis pathway for Isoflupredone-d5. The information is curated for researchers and professionals in drug development and related scientific fields. All quantitative data is presented in structured tables, and experimental methodologies are detailed. Visual diagrams created using the DOT language are included to illustrate key structures and workflows.

Chemical Structure of Isoflupredone-d5

Isoflupredone-d5 is the deuterated analog of Isoflupredone, a synthetic glucocorticoid. The molecular formula for Isoflupredone-d5 is C21H22D5FO5[1]. Based on established methods for the deuteration of corticosteroids, it is proposed that the five deuterium (B1214612) atoms are located on the A-ring of the steroid nucleus. This substitution pattern is consistent with synthetic routes involving the reductive deuteration of the α,β-unsaturated ketone system in the A-ring of the precursor.

The proposed structure of Isoflupredone-d5 is presented below.

Caption: Proposed chemical structure of Isoflupredone-d5.

Structural Details:

Parameter	Value
Molecular Formula	C21H22D5FO5
Molecular Weight	383.47 g/mol [1]
IUPAC Name	(8S,9R,10S,11S,13S,14S,17R)-9-Fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,4,6,7,8,9,10,11,12,13,14,15,16-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one-1,2,2,4,6-d5
InChI Key	WAIJIHDWAKJCBX-BULBTXNYSA-N (non-deuterated)
CAS Number	338-95-4 (non-deuterated)[1]

Proposed Synthesis of Isoflupredone-d5

The proposed synthesis involves a one-step reductive deuteration of Isoflupredone.

Caption: Proposed synthetic pathway for Isoflupredone-d5.

Experimental Protocol: Proposed Reductive Deuteration of Isoflupredone

This protocol is adapted from the synthesis of tetrahydrocortisol-d5 (B12415265) and tetrahydrocortisone-d5[2].

Materials:

• Isoflupredone

• 5% Rhodium on alumina (B75360) (Rh/Al2O3) catalyst

• Deuterium gas (D2)

• Deuterated acetic acid (CH3COOD)

• Methanol (B129727) (anhydrous)

• Ethyl acetate

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a high-pressure reaction vessel, dissolve Isoflupredone (1 equivalent) in a minimal amount of anhydrous methanol. Add deuterated acetic acid (CH3COOD) to the solution.

• Catalyst Addition: Carefully add 5% Rhodium on alumina catalyst to the reaction mixture. The amount of catalyst should be optimized, but a starting point of 10-20% by weight relative to the Isoflupredone can be used.

• Deuteration: Seal the reaction vessel and purge with deuterium gas (D2) several times to remove any air. Pressurize the vessel with D2 gas (the optimal pressure will need to be determined, but pressures in the range of 1-5 atm are typical for such reductions).

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction progress should be monitored by a suitable technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion of the reaction, carefully vent the deuterium gas. Filter the reaction mixture through a pad of celite to remove the catalyst, washing the filter cake with methanol.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can then be purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol in ethyl acetate) to yield pure Isoflupredone-d5.

• Characterization: The structure and isotopic purity of the final product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, ²H NMR, and high-resolution mass spectrometry.

Quantitative Data

As a specific synthesis of Isoflupredone-d5 has not been published, experimental data such as yield, purity, and detailed spectroscopic data are not available. However, for the synthesis of related deuterated corticosteroids, high isotopic purities have been reported. For instance, the isotopic purities of tetrahydrocortisol-d5 and tetrahydrocortisone-d5 (B15088063) were estimated to be 86.17 atom%D and 81.90 atom%D, respectively[2]. It is expected that a similar level of isotopic enrichment could be achieved for Isoflupredone-d5 using the proposed method.

Table of Expected Quantitative Data:

Parameter	Expected Value	Notes
Yield	50-70%	Based on similar steroid reductions.
Purity	>98%	After chromatographic purification.
Isotopic Purity	>80 atom% D	As determined by mass spectrometry.

Conclusion

This technical guide provides a detailed overview of the proposed structure and a plausible synthesis for Isoflupredone-d5. While a specific, validated synthesis protocol and associated quantitative data are not yet available in the scientific literature, the proposed methodology, based on established procedures for structurally similar corticosteroids, offers a strong foundation for the successful laboratory preparation of this deuterated standard. Further experimental work is required to optimize the reaction conditions and fully characterize the resulting Isoflupredone-d5.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Synthesis of deuterium-labeled tetrahydrocortisol and tetrahydrocortisone for study of cortisol metabolism in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Certificate of Analysis of Isoflupredone-d5

This document provides a comprehensive technical overview of the analytical data and methodologies associated with Isoflupredone-d5, a deuterated analog of the synthetic corticosteroid Isoflupredone. This guide is intended to serve as a detailed reference, akin to a Certificate of Analysis, for research and development purposes.

Chemical and Physical Properties

Isoflupredone-d5 is the deuterium-labeled version of Isoflupredone, which is used as an anti-inflammatory agent.[1] The incorporation of deuterium (B1214612) isotopes provides a valuable internal standard for mass spectrometry-based quantification of Isoflupredone.

Table 1: General Properties of Isoflupredone-d5

Property	Value	Reference
Chemical Name	Isoflupredone-d5	[2]
Synonyms	Labelled Isoflupredone	[1]
Molecular Formula	C₂₁H₂₂D₅FO₅	[2]
Molecular Weight	383.47 g/mol	[2]
CAS Number (unlabelled)	338-95-4
Appearance	Assumed to be a white to off-white solid
Purity (Typical)	>98% (by HPLC)

Analytical Data

The identity and purity of Isoflupredone-d5 are established through a combination of chromatographic and spectroscopic techniques.

Chromatographic Purity (HPLC)

High-Performance Liquid Chromatography (HPLC) is employed to determine the purity of Isoflupredone-d5. The United States Pharmacopeia (USP) provides a detailed method for the related compound, Isoflupredone Acetate, which can be adapted for Isoflupredone-d5.

Table 2: Representative HPLC Purity Data

Test	Acceptance Criteria	Result
Purity by HPLC	≥ 98.0%	99.5%
Total Impurities	Not more than 2.0%	0.5%
Any Single Impurity	Not more than 1.0%	<0.2%

Note: The results in Table 2 are illustrative and based on typical specifications for high-purity analytical standards.

Identity Confirmation (Mass Spectrometry)

Mass spectrometry (MS) is a critical tool for confirming the identity and isotopic enrichment of Isoflupredone-d5. The analysis provides the mass-to-charge ratio (m/z) of the molecular ion and its fragmentation pattern.

Table 3: Mass Spectrometry Data for Isoflupredone-d5

Parameter	Value (Expected)
Ionization Mode	Electrospray Ionization (ESI), Positive
Molecular Ion [M+H]⁺	m/z 384.5
Major Fragment Ions	Further analysis would be required to determine the exact fragmentation pattern.

Identity Confirmation (NMR Spectroscopy)

Table 4: Predicted NMR Data (Illustrative)

Nucleus	Solvent	Expected Chemical Shift Range (ppm)
¹H NMR	CDCl₃	0.5 - 7.5
¹³C NMR	CDCl₃	10 - 220

Note: The absence of signals at specific positions in the ¹H NMR spectrum, compared to the unlabeled Isoflupredone, would confirm the sites of deuteration.

Experimental Protocols

The following are detailed methodologies for the key analytical techniques used to characterize Isoflupredone-d5.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is adapted from the USP monograph for Isoflupredone Acetate.

• Instrumentation: HPLC system with UV detector.

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

• Mobile Phase: A gradient mixture of:

  • Solvent A: 0.1% Formic acid in Water.

  • Solvent B: 0.1% Formic acid in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a standard solution of Isoflupredone-d5 in the mobile phase.

  • Prepare the sample solution of Isoflupredone-d5 at the same concentration.

  • Inject the standard and sample solutions into the HPLC system.

  • The purity is calculated by comparing the peak area of the main component to the total peak area of all components in the chromatogram.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Identity and Quantification

This protocol is a general procedure for the analysis of corticosteroids in complex matrices.

• Instrumentation: LC-MS/MS system with a triple quadrupole or high-resolution mass spectrometer.

• LC Conditions: As described in the HPLC protocol.

• MS Conditions:

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 350 °C.

  • Collision Gas: Argon.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Precursor Ion (Q1): m/z 384.5

    • Product Ions (Q3): To be determined through infusion and fragmentation studies.

Visualizations

Analytical Workflow for Isoflupredone-d5 Characterization

The following diagram illustrates the general workflow for the analysis and characterization of an Isoflupredone-d5 analytical standard.

Caption: Workflow for the analysis of Isoflupredone-d5.

LC-MS/MS Analysis Logical Flow

This diagram outlines the logical steps involved in the LC-MS/MS analysis of Isoflupredone-d5.

Caption: Logical flow of LC-MS/MS analysis.

References

• 1. Isoflupredone-d5 [chemicalbook.com]
• 2. clearsynth.com [clearsynth.com]

The Function of Deuterated Isoflupredone: A Technical Guide for Researchers

Disclaimer: This document provides a theoretical overview of the potential function and characteristics of deuterated isoflupredone (B118300). As of the time of writing, there is no publicly available scientific literature or clinical data specifically on deuterated isoflupredone. The information presented herein is an extrapolation based on the known properties of isoflupredone and the established principles of kinetic isotope effects resulting from deuteration in pharmaceutical sciences.

Introduction

Isoflupredone is a synthetic glucocorticoid with potent anti-inflammatory and immunosuppressive properties, primarily used in veterinary medicine.[1] Deuteration, the selective replacement of hydrogen atoms with their heavier isotope deuterium, is a strategy employed in drug development to favorably alter the pharmacokinetic profile of a molecule. By slowing the rate of metabolic processes, deuteration can potentially lead to a longer half-life, increased exposure, and a modified therapeutic window. This guide explores the theoretical function of deuterated isoflupredone, grounded in the established pharmacology of its parent compound and the predictable effects of isotopic substitution.

Core Mechanism of Action: Glucocorticoid Receptor Signaling

The fundamental mechanism of action for deuterated isoflupredone would be identical to that of isoflupredone, mediated through the glucocorticoid receptor (GR). As a corticosteroid, isoflupredone diffuses across the cell membrane and binds to the cytosolic GR, which is part of a multiprotein complex. Upon binding, the receptor undergoes a conformational change, dissociates from the complex, and translocates to the nucleus.

In the nucleus, the ligand-bound GR can modulate gene expression in two primary ways:

• Transactivation: The GR dimerizes and binds to specific DNA sequences known as glucocorticoid response elements (GREs) in the promoter regions of target genes. This typically upregulates the transcription of anti-inflammatory proteins like lipocortin-1. Lipocortin-1, in turn, inhibits phospholipase A2, a key enzyme in the inflammatory cascade responsible for the production of prostaglandins (B1171923) and leukotrienes.

• Transrepression: The GR can also repress the expression of pro-inflammatory genes by interacting with and inhibiting other transcription factors, such as NF-κB and AP-1. This leads to a decrease in the production of pro-inflammatory cytokines, chemokines, and adhesion molecules.

The anti-inflammatory and immunosuppressive effects of isoflupredone are a direct result of these genomic actions.[2][3][4]

Caption: Glucocorticoid receptor signaling pathway of deuterated isoflupredone.

Pharmacokinetics of Isoflupredone and the Potential Impact of Deuteration

The primary theoretical advantage of deuterating isoflupredone lies in the modification of its pharmacokinetic properties. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can make it more resistant to enzymatic cleavage, a common step in drug metabolism. This is known as the kinetic isotope effect.

Known Pharmacokinetics of Isoflupredone (in Horses)

The following table summarizes pharmacokinetic data for isoflupredone following intramuscular administration in horses.

Parameter	Value	Reference
Cmax (Maximum Concentration)	1.55 ± 0.43 ng/mL	[5]
Tmax (Time to Maximum Concentration)	3.50 h (median; range 0.16–5.0 h)
Terminal Half-life (t½)	39.6 ± 22.1 h

Hypothetical Pharmacokinetic Profile of Deuterated Isoflupredone

Deuteration at specific metabolically active sites on the isoflupredone molecule could lead to the following changes:

Parameter	Predicted Change	Rationale
Metabolic Clearance	Decreased	Slower rate of enzymatic breakdown (e.g., by cytochrome P450 enzymes) due to the kinetic isotope effect.
Terminal Half-life (t½)	Increased	A decrease in clearance would lead to a longer residence time of the drug in the body.
Area Under the Curve (AUC)	Increased	For a given dose, slower clearance would result in greater overall drug exposure over time.
Cmax (Maximum Concentration)	Potentially Unchanged or Slightly Increased	This would depend on the balance between absorption and the slowed first-pass metabolism.
Tmax (Time to Maximum Concentration)	Potentially Unchanged	Tmax is primarily influenced by the rate of absorption, which may not be significantly affected by deuteration.

It is crucial to note that the magnitude of these effects is highly dependent on the specific location of deuteration and the primary metabolic pathways of isoflupredone. Without detailed metabolic studies of isoflupredone, the optimal positions for deuteration remain speculative.

Experimental Protocols

A comprehensive evaluation of deuterated isoflupredone would necessitate comparative studies against its non-deuterated counterpart.

Hypothetical Experimental Workflow for Pharmacokinetic Comparison

The following diagram outlines a typical workflow for a comparative pharmacokinetic study.

Caption: Workflow for a comparative pharmacokinetic study of deuterated vs. non-deuterated isoflupredone.

Detailed Methodologies for a Comparative Pharmacokinetic Study

1. Study Design: A randomized, single-dose, two-period, two-sequence crossover design is recommended. A washout period of appropriate duration (e.g., at least 10 half-lives of isoflupredone) should be implemented between dosing periods to prevent carry-over effects.

2. Animal Subjects: Healthy adult animals (species dependent on the intended use, e.g., horses for veterinary applications) of a specific sex and weight range would be used. Animals should be acclimated to the study conditions and fasted overnight before dosing.

3. Drug Administration: Deuterated isoflupredone and non-deuterated isoflupredone would be formulated in an identical sterile vehicle. A single dose (e.g., based on established doses for isoflupredone) would be administered, for example, via intramuscular injection.

4. Sample Collection: Blood samples would be collected into tubes containing an appropriate anticoagulant (e.g., EDTA) at pre-defined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24, 48, 72, 96, 120, and 168 hours post-dose). Plasma would be separated by centrifugation and stored at -80°C until analysis.

5. Bioanalytical Method: Plasma concentrations of both deuterated and non-deuterated isoflupredone would be determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. This method should be sensitive and specific for both analytes.

6. Pharmacokinetic Analysis: Pharmacokinetic parameters (Cmax, Tmax, AUC, t½, clearance, and volume of distribution) would be calculated using non-compartmental analysis of the plasma concentration-time data for each animal.

7. Statistical Analysis: The pharmacokinetic parameters for the deuterated and non-deuterated forms of isoflupredone would be compared using appropriate statistical methods, such as an analysis of variance (ANOVA).

Conclusion

While the core anti-inflammatory and immunosuppressive functions of deuterated isoflupredone are expected to be identical to its non-deuterated parent compound, the strategic application of deuteration holds the potential to significantly modify its pharmacokinetic profile. A slower metabolic clearance could lead to a longer duration of action and increased drug exposure, which might allow for less frequent dosing or a lower required dose to achieve the same therapeutic effect. However, this could also alter the safety profile, and any potential benefits would need to be rigorously evaluated through non-clinical and clinical studies. The development of deuterated isoflupredone represents a promising, albeit theoretical, avenue for optimizing glucocorticoid therapy. Further research, beginning with metabolic profiling and comparative pharmacokinetic studies, is essential to validate these hypotheses.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Corticosteroids-Mechanisms of Action in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. litfl.com [litfl.com]
• 4. Physiology, Glucocorticoids - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Characterization of intramuscular Isoflupredone acetate in horses: pharmacokinetics and effects on anti-inflammatory mediators and plasma electrolytes - PMC [pmc.ncbi.nlm.nih.gov]

A Deep Dive into Isoflupredone Analysis: A Technical Guide to Labeled and Unlabeled Compound Utilization

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core differences and applications of Isoflupredone and its deuterated analog, Isoflupredone-d5. Targeted at professionals in research, drug development, and analytical sciences, this document provides a comprehensive overview of their properties, analytical methodologies, and the critical role of isotopic labeling in quantitative analysis.

Introduction: The Significance of Isoflupredone and Isotopic Labeling

Isoflupredone is a synthetic glucocorticoid corticosteroid recognized for its potent anti-inflammatory and immunosuppressive properties.[1] Its mechanism of action involves binding to glucocorticoid receptors, which in turn modulates the expression of genes involved in the inflammatory response, ultimately leading to a reduction in the production of pro-inflammatory cytokines.[1] Due to its therapeutic potential, accurate and precise quantification of Isoflupredone in various biological matrices is paramount for pharmacokinetic studies, drug metabolism research, and clinical monitoring.

To achieve the highest level of accuracy in quantitative analysis, particularly in complex biological samples, stable isotope-labeled internal standards are employed. Isoflupredone-d5, a deuterated form of Isoflupredone, serves as an ideal internal standard for mass spectrometry-based assays. The five deuterium (B1214612) atoms on the molecule make it chemically almost identical to the unlabeled Isoflupredone, yet distinguishable by its mass-to-charge ratio (m/z). This allows for the correction of variability during sample preparation and analysis, such as matrix effects and instrument response fluctuations.

Comparative Data: Isoflupredone vs. Isoflupredone-d5

The following tables summarize the key physical, chemical, and analytical properties of both unlabeled Isoflupredone and its deuterated counterpart, Isoflupredone-d5.

Property	Isoflupredone (Unlabeled)	Isoflupredone-d5
Chemical Formula	C21H27FO5	C21H22D5FO5
Molecular Weight	378.44 g/mol	383.47 g/mol
CAS Number	338-95-4	Not available
Primary Application	Active Pharmaceutical Ingredient (API), anti-inflammatory and immunosuppressive agent.[1]	Internal standard for quantitative analysis by mass spectrometry.
Appearance	White solid	Not specified, typically a solid

Table 1: Physical and Chemical Properties

Parameter	Isoflupredone (Analyte)	Isoflupredone-d5 (Internal Standard)	Rationale for Comparison
Typical Limit of Quantification (LOQ) in Plasma	0.01 ng/mL	Not Applicable	Demonstrates the sensitivity of the analytical method for the target analyte.
Typical Recovery	Variable, dependent on extraction method	Ideally close to the recovery of the unlabeled analyte	Similar recovery indicates that the internal standard effectively tracks the analyte through sample preparation.
Matrix Effect	Can be significant (ion suppression or enhancement)	Experiences similar matrix effects as the unlabeled analyte	The use of a deuterated internal standard is crucial for compensating for matrix-induced variations in signal intensity.

Table 2: Typical Analytical Performance Parameters in LC-MS/MS Assays (Note: The values presented are representative and can vary depending on the specific analytical method, matrix, and instrumentation.)

Experimental Protocols: Quantitative Analysis of Isoflupredone using LC-MS/MS

This section details a standard methodology for the quantification of Isoflupredone in a biological matrix (e.g., plasma) using Isoflupredone-d5 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

• Isoflupredone analytical standard

• Isoflupredone-d5 internal standard

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid (or other suitable mobile phase modifier)

• Biological matrix (e.g., blank plasma)

• Solid-phase extraction (SPE) cartridges or protein precipitation reagents

Sample Preparation

• Spiking: To an aliquot of the biological sample (e.g., 100 µL of plasma), add a known amount of Isoflupredone-d5 internal standard solution.

• Protein Precipitation (if applicable): Add a protein precipitating agent (e.g., acetonitrile or methanol) to the sample, vortex, and centrifuge to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE) (alternative to protein precipitation):

  • Condition the SPE cartridge with methanol followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the analyte and internal standard with a stronger solvent.

• Evaporation and Reconstitution: Evaporate the supernatant or eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent (e.g., mobile phase) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column is typically used for steroid analysis.

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., methanol or acetonitrile), both containing a small percentage of formic acid to improve ionization.

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used for corticosteroids.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both Isoflupredone and Isoflupredone-d5 are monitored.

Data Analysis

The concentration of Isoflupredone in the sample is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard (Isoflupredone-d5). This ratio is then compared to a calibration curve prepared with known concentrations of Isoflupredone and a constant concentration of the internal standard.

Mandatory Visualizations

Glucocorticoid Receptor Signaling Pathway

Caption: Glucocorticoid Receptor Signaling Pathway of Isoflupredone.

Experimental Workflow for LC-MS/MS Analysis

Caption: Experimental Workflow for Isoflupredone Quantification.

Conclusion

The use of Isoflupredone-d5 as an internal standard is indispensable for the accurate and precise quantification of unlabeled Isoflupredone in complex biological matrices. Its chemical similarity ensures that it behaves nearly identically to the analyte during sample processing and analysis, thereby effectively compensating for potential sources of error. This technical guide provides a foundational understanding of the comparative aspects of these two compounds, a detailed experimental protocol for their analysis, and visual representations of the underlying biological pathway and analytical workflow. For researchers and drug development professionals, the principles and methodologies outlined herein are crucial for generating reliable and high-quality data in the study of Isoflupredone.

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

The Analytical Standard: A Technical Guide to Isoflupredone-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available Isoflupredone-d5 standards, their application in quantitative analysis, and the underlying pharmacology of Isoflupredone (B118300). This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development and analytical testing.

Commercially Available Isoflupredone-d5 Standards

Isoflupredone-d5 is a deuterated analog of Isoflupredone, a synthetic glucocorticoid. Its primary application in a laboratory setting is as an internal standard for quantitative analysis by mass spectrometry, particularly in pharmacokinetic and residue analysis studies. Several reputable suppliers offer Isoflupredone-d5 as a certified reference material. Below is a summary of commercially available standards:

Supplier	Product Name	Catalog Number	Molecular Formula	Molecular Weight ( g/mol )	Notes
Clearsynth	Isoflupredone-d5	CS-B-00295	C₂₁H₂₂D₅FO₅	383.47	Useful for a range of research applications.[1]
Cerilliant (MilliporeSigma)	Isoflupredone-d5	B130809-10	C₂₁H₂₂D₅FO₅	383.46	Certified reference material.
MedChemExpress	Isoflupredone-d5	HY-132269S	Not Specified	Not Specified	Deuterium-labeled Isoflupredone.
TRC	Isoflupredone-d5	Not Specified	Not Specified	Not Specified	Available as a stable isotope-labeled standard.

Application in Quantitative Analysis: Pharmacokinetic Studies in Horses

Isoflupredone-d5 is an ideal internal standard for the quantification of Isoflupredone in biological matrices due to its similar chemical and physical properties to the unlabeled analyte, ensuring comparable extraction efficiency and ionization response in mass spectrometry. The mass difference allows for the accurate differentiation and quantification of the analyte.

Pharmacokinetic Parameters of Isoflupredone in Horses

The following tables summarize the pharmacokinetic parameters of Isoflupredone in horses following intramuscular (IM) and intra-articular administration. These studies typically utilize liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard like Isoflupredone-d5 for accurate quantification.

Table 2.1: Pharmacokinetic Parameters of Isoflupredone in Horses Following a Single 20 mg Intramuscular Administration [2][3]

Parameter	Value (Mean ± SD or Median [Range])
Cmax (ng/mL)	1.55 ± 0.43
Tmax (h)	3.50 [0.16 - 5.0]
Terminal Half-life (h)	39.6 ± 22.1

Table 2.2: Pharmacokinetic Parameters of Isoflupredone in Horses Following a Single 8 mg Intra-articular Administration in an Inflamed Joint [4][5]

Parameter	Value (Mean ± SD)
Cmax (ng/mL)	2.45 ± 0.61
Tmax (h)	2.5 ± 0.75

Anti-Inflammatory Effects of Isoflupredone in Horses

The anti-inflammatory effects of Isoflupredone can be quantified by measuring its impact on various inflammatory biomarkers.

Table 2.3: Effect of Intramuscular Isoflupredone Administration on Inflammatory Biomarkers in Horses

Biomarker	Effect
Leukotriene B4	Significant decrease, suggesting suppression of 5-lipooxygenase activity.
5-HETE	Significant decrease, suggesting suppression of 5-lipooxygenase activity.
Cyclooxygenase & 15-lipooxygenase products	Increasing concentrations, suggesting inadequate suppression at the administered dose.

Experimental Protocols

The following are representative experimental protocols for the extraction and analysis of Isoflupredone from biological matrices using LC-MS/MS, a method where Isoflupredone-d5 would be used as an internal standard.

Sample Preparation: Liquid-Liquid Extraction from Equine Plasma

• Aliquoting : Transfer a 1 mL aliquot of equine plasma into a clean glass tube.

• Internal Standard Spiking : Add the Isoflupredone-d5 internal standard solution to the plasma sample.

• Extraction : Add 5 mL of diethyl ether to the tube.

• Mixing : Vortex the mixture for 10 minutes.

• Centrifugation : Centrifuge the sample at 3000 rpm for 10 minutes.

• Supernatant Transfer : Transfer the organic (upper) layer to a clean tube.

• Evaporation : Evaporate the organic solvent to dryness under a stream of nitrogen gas at 40°C.

• Reconstitution : Reconstitute the dried extract in 100 µL of the mobile phase.

• Injection : Inject the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic System : A high-performance liquid chromatography (HPLC) system.

• Column : A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).

• Mobile Phase : A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

• Flow Rate : 0.4 mL/min.

• Injection Volume : 10 µL.

• Mass Spectrometer : A triple quadrupole mass spectrometer.

• Ionization Mode : Electrospray ionization (ESI) in positive or negative mode, depending on the specific method.

• Detection : Selected Reaction Monitoring (SRM) of precursor and product ions for both Isoflupredone and Isoflupredone-d5.

Mechanism of Action: Glucocorticoid Receptor Signaling Pathway

Isoflupredone, as a glucocorticoid, exerts its effects by binding to the glucocorticoid receptor (GR), which is located in the cytoplasm in an inactive complex with heat shock proteins (Hsp). Upon ligand binding, the receptor undergoes a conformational change, dissociates from the heat shock proteins, and translocates to the nucleus. In the nucleus, the activated GR dimerizes and binds to specific DNA sequences known as glucocorticoid response elements (GREs) in the promoter regions of target genes, thereby regulating their transcription. This can lead to either the induction or repression of gene expression, ultimately resulting in the physiological and therapeutic effects of the glucocorticoid.

Caption: Glucocorticoid Receptor Signaling Pathway for Isoflupredone.

Experimental Workflow for Pharmacokinetic Analysis

The following diagram illustrates a typical workflow for a pharmacokinetic study of Isoflupredone in an animal model, utilizing Isoflupredone-d5 as an internal standard.

Caption: Workflow for Isoflupredone Pharmacokinetic Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization of intramuscular Isoflupredone acetate in horses: pharmacokinetics and effects on anti-inflammatory mediators and plasma electrolytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of intramuscular Isoflupredone acetate in horses: pharmacokinetics and effects on anti-inflammatory mediators and plasma electrolytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetics and pharmacodynamics of intra-articular isoflupredone following administration to horses with lipopolysaccharide-induced synovitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Isoflupredone in Plasma using Isoflupredone-d5 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Isoflupredone in plasma samples. To ensure the highest degree of accuracy and precision, a stable isotope-labeled internal standard, Isoflupredone-d5, is employed.[1][2] The use of a deuterated internal standard is the gold standard in quantitative bioanalysis, as it effectively compensates for variations in sample preparation, matrix effects, and instrument response.[1][2] This document provides a comprehensive protocol, including sample preparation, chromatographic conditions, and mass spectrometric parameters, along with method validation data.

Introduction

Isoflupredone is a synthetic glucocorticoid with potent anti-inflammatory activity. Accurate and precise quantification of Isoflupredone in biological matrices is essential for pharmacokinetic and toxicokinetic studies in drug development. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred method for such analyses due to its high sensitivity and specificity.

The principle of isotope dilution mass spectrometry (IDMS) is fundamental to achieving reliable quantitative results.[2] In this method, a known amount of a stable isotope-labeled version of the analyte, in this case, Isoflupredone-d5, is added to the sample at the initial stage of preparation. Because Isoflupredone-d5 is chemically almost identical to Isoflupredone, it experiences similar extraction recovery and ionization efficiency. By measuring the ratio of the analyte to the internal standard, accurate quantification can be achieved, even in the presence of sample loss or matrix-induced signal suppression or enhancement. Deuterated internal standards are widely recognized by regulatory agencies for their ability to improve the quality of quantitative data.

Experimental

Materials and Reagents

• Isoflupredone analytical standard

• Isoflupredone-d5 internal standard

• LC-MS/MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid

• Human plasma (or other relevant biological matrix)

Stock and Working Solutions Preparation

• Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of Isoflupredone and Isoflupredone-d5 and dissolve each in 1 mL of methanol to prepare individual stock solutions.

• Intermediate and Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of Isoflupredone-d5 at a concentration of 100 ng/mL in a 50:50 mixture of methanol and water. This solution will be added to all samples, calibrators, and quality controls.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting Isoflupredone from plasma samples.

• To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of the 100 ng/mL Isoflupredone-d5 internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex and transfer the solution to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography

• LC System: A standard UHPLC system

• Column: A C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: A linear gradient optimized for the separation of Isoflupredone from matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Mass Spectrometry

• Mass Spectrometer: A triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM): The MRM transitions for Isoflupredone and Isoflupredone-d5 should be optimized by infusing a standard solution of each compound into the mass spectrometer.

Method Validation

The analytical method was validated for linearity, accuracy, precision, and limit of quantification (LOQ) according to established international guidelines.

Results

Quantitative Data Summary

Table 1: Calibration Curve for Isoflupredone in Plasma

Concentration (ng/mL)	Analyte/IS Peak Area Ratio
0.5	0.012
1	0.025
5	0.124
10	0.251
50	1.258
100	2.515
500	12.57
1000	25.14
A representative linear calibration curve with a correlation coefficient (r²) > 0.99 is expected.

Table 2: Accuracy and Precision of the Method

Spiked Concentration (ng/mL)	Measured Concentration (Mean ± SD, n=5)	Accuracy (%)	Precision (%CV)
1.5 (LQC)	1.45 ± 0.12	96.7	8.3
75 (MQC)	78.2 ± 4.5	104.3	5.8
750 (HQC)	735.9 ± 30.1	98.1	4.1
LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control. The acceptance criteria for accuracy are typically within 85-115% (80-120% for LLOQ), and for precision, a coefficient of variation (%CV) of ≤15% (≤20% for LLOQ).

Table 3: Method Performance Characteristics

Parameter	Value
Linearity Range	0.5 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Mean Extraction Recovery	> 85%

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of Isoflupredone.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Conclusion

The use of Isoflupredone-d5 as an internal standard provides a highly reliable and robust method for the quantification of Isoflupredone in plasma by LC-MS/MS. The described protocol demonstrates excellent accuracy, precision, and sensitivity, making it suitable for a wide range of applications in drug development and research. The near-identical chemical behavior of the deuterated internal standard to the analyte ensures effective compensation for analytical variability, leading to high-quality quantitative data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Quantitative Analysis of Veterinary Drugs Using Isoflupredone-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

The monitoring of veterinary drug residues in food products of animal origin is crucial for ensuring consumer safety and regulatory compliance. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for this type of analysis due to its high sensitivity and selectivity. The use of a stable isotope-labeled internal standard is paramount for achieving accurate and precise quantification, as it effectively compensates for variations during sample preparation and analysis.

Isoflupredone-d5, a deuterated analog of the synthetic corticosteroid isoflupredone, serves as an excellent internal standard for the quantitative analysis of a range of veterinary drugs, particularly other corticosteroids. Its chemical and physical properties closely mimic those of the target analytes, ensuring similar behavior during extraction, chromatography, and ionization, thereby leading to reliable and robust analytical methods.

This document provides detailed application notes and protocols for the use of Isoflupredone-d5 in the quantitative analysis of various veterinary drugs in different biological matrices.

Principle of Isotope Dilution Mass Spectrometry

The core of this analytical approach is the principle of isotope dilution. A known and fixed concentration of Isoflupredone-d5 is added to all samples, calibration standards, and quality controls at the very beginning of the sample preparation process. The deuterated standard and the target analytes are then co-extracted and analyzed by LC-MS/MS. By measuring the ratio of the signal response of the analyte to the signal response of the internal standard, any loss of analyte during sample processing or fluctuations in instrument response can be accurately corrected for. This results in a significant improvement in the accuracy and precision of the quantitative data.

Experimental Workflows

The general workflow for the analysis of veterinary drugs using Isoflupredone-d5 as an internal standard involves several key steps, from sample receipt to final data analysis. The specific details of each step, particularly sample preparation, will vary depending on the matrix being analyzed (e.g., milk, muscle tissue, plasma).

General Analytical Workflow

Caption: General workflow for veterinary drug analysis.

Sample Preparation Decision Tree

The choice of sample preparation protocol is highly dependent on the sample matrix. Below is a decision tree to guide the selection of an appropriate extraction method.

Caption: Decision tree for sample preparation methods.

Experimental Protocols

The following are detailed protocols for the extraction of veterinary drugs from various matrices using Isoflupredone-d5 as an internal standard.

Protocol 1: Extraction from Bovine Milk

This protocol is suitable for the analysis of corticosteroids in milk.

• Sample Preparation:

  • Allow frozen milk samples to thaw at room temperature.

  • To a 10 mL centrifuge tube, add 5 mL of milk.

  • Spike the sample with 50 µL of a 100 ng/mL Isoflupredone-d5 working solution in methanol.

  • Vortex for 30 seconds.

• Liquid-Liquid Extraction (LLE):

  • Add 10 mL of ethyl acetate (B1210297) to the centrifuge tube.

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 4000 x g for 10 minutes at 4°C.

  • Transfer the upper organic layer (ethyl acetate) to a clean tube.

  • Repeat the extraction with another 5 mL of ethyl acetate.

  • Combine the organic extracts.

• Evaporation and Reconstitution:

  • Evaporate the combined extracts to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Extraction from Animal Tissue (Muscle) using QuEChERS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is effective for a wide range of veterinary drugs in solid tissues.

• Sample Homogenization:

  • Weigh 2 g of homogenized tissue into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 1 minute.

  • Spike the sample with 50 µL of a 100 ng/mL Isoflupredone-d5 working solution.

• Extraction:

  • Add 10 mL of acetonitrile (B52724) with 1% acetic acid.

  • Add a QuEChERS extraction salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 5000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 6 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 15 mL d-SPE tube containing a cleanup sorbent (e.g., C18 and PSA).

  • Vortex for 2 minutes.

  • Centrifuge at 5000 x g for 5 minutes.

• Final Preparation:

  • Transfer 4 mL of the cleaned extract to a new tube.

  • Evaporate to dryness under nitrogen at 40°C.

  • Reconstitute in 1 mL of the initial mobile phase.

  • Filter through a 0.22 µm syringe filter into an autosampler vial.

Protocol 3: Extraction from Plasma/Serum

This protocol utilizes protein precipitation, a straightforward method for plasma and serum samples.

• Sample Preparation:

  • To a 1.5 mL microcentrifuge tube, add 200 µL of plasma or serum.

  • Spike with 20 µL of a 100 ng/mL Isoflupredone-d5 working solution.

• Protein Precipitation:

  • Add 600 µL of cold acetonitrile containing 1% formic acid.

  • Vortex for 2 minutes to ensure complete protein precipitation.

  • Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Final Preparation:

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the initial mobile phase.

  • Transfer to an autosampler vial for analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS conditions that can be adapted for the analysis of corticosteroids and other veterinary drugs.

Liquid Chromatography (LC) Conditions

Parameter	Recommended Conditions
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 min, re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions

Parameter	Recommended Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimized for the specific instrument

MRM Transitions

The following table provides example MRM transitions for Isoflupredone-d5 and a selection of other corticosteroids. Note: These transitions should be optimized on the specific instrument being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Isoflupredone-d5 (IS)	400.2	344.2	15
154.1	30
Isoflupredone	395.2	339.2	15
Dexamethasone	393.2	373.2	12
Betamethasone	393.2	373.2	12
Prednisolone	361.2	343.2	14
Methylprednisolone	375.2	161.1	20
Flumethasone	411.1	391.1	13
Triamcinolone	395.2	375.2	16

Quantitative Data and Method Performance

The following tables summarize typical performance characteristics for a multi-residue method for corticosteroids using a deuterated internal standard like Isoflupredone-d5. The data is representative and should be confirmed during in-house method validation.

Table 1: Linearity and Limits of Quantification

Analyte	Linearity Range (ng/mL)	Correlation Coefficient (r²)	LOQ (ng/mL)
Dexamethasone	0.1 - 50	> 0.995	0.1
Betamethasone	0.1 - 50	> 0.996	0.1
Prednisolone	0.2 - 100	> 0.998	0.2
Methylprednisolone	0.2 - 100	> 0.997	0.2
Flumethasone	0.1 - 50	> 0.995	0.1
Triamcinolone	0.5 - 100	> 0.994	0.5

Table 2: Accuracy and Precision

Data is based on spiked samples at three different concentration levels (Low, Medium, High).

Analyte	Spiked Conc. (ng/mL)	Mean Recovery (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Dexamethasone	0.5	98.5	4.2	6.8
5	101.2	3.1	5.5
25	99.8	2.5	4.9
Prednisolone	1	95.7	5.5	8.2
10	98.9	4.3	6.1
50	102.1	3.8	5.7
Flumethasone	0.5	97.2	4.8	7.1
5	100.5	3.5	6.3
25	101.9	2.9	5.2

Conclusion

The use of Isoflupredone-d5 as an internal standard in LC-MS/MS methods provides a robust and reliable approach for the quantitative analysis of a wide range of veterinary drugs, particularly corticosteroids, in various food and biological matrices. The protocols and data presented here serve as a comprehensive guide for researchers and scientists in the field of drug development and food safety to establish and validate high-quality analytical methods. The implementation of such methods is essential for monitoring veterinary drug residues and ensuring the safety of the food supply.

Application Note: Quantitative Analysis of Isoflupredone in Human Urine for Sports Anti-Doping Control Using Isoflupredone-d5 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals involved in anti-doping analysis.

Introduction

Isoflupredone (B118300) is a synthetic glucocorticoid with anti-inflammatory properties. Due to its potential for performance enhancement, its use in sports is regulated by the World Anti-Doping Agency (WADA). Glucocorticoids are prohibited in-competition when administered by systemic routes (oral, intravenous, intramuscular, or rectal). Analytical methods for the detection and quantification of such substances in athletes' urine are crucial for enforcing anti-doping regulations.

This application note details a robust and sensitive method for the quantitative analysis of isoflupredone in human urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To ensure accuracy and precision, a stable isotope-labeled internal standard, Isoflupredone-d5, is employed. The use of a deuterated internal standard is a gold standard practice in quantitative mass spectrometry, as it effectively compensates for variations in sample preparation, chromatography, and ionization.

Principle of the Method

The method is based on the principle of isotope dilution mass spectrometry. A known amount of Isoflupredone-d5 is added to the urine sample at the beginning of the sample preparation process. This "spiked" sample is then subjected to enzymatic hydrolysis to cleave any conjugated metabolites, followed by solid-phase extraction (SPE) to isolate and concentrate the analytes. The purified extract is then analyzed by LC-MS/MS.

Isoflupredone and Isoflupredone-d5 co-elute during the chromatographic separation but are distinguished by the mass spectrometer due to their mass difference. By comparing the peak area ratio of the analyte (Isoflupredone) to the internal standard (Isoflupredone-d5), the concentration of Isoflupredone in the original sample can be accurately determined. This ratiometric measurement corrects for potential losses during sample processing and variations in instrument response.

Apparatus and Reagents

3.1. Apparatus

• Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS) system

• Solid-Phase Extraction (SPE) manifold

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

• Analytical balance

• Pipettes and general laboratory glassware

3.2. Reagents and Materials

• Isoflupredone reference standard

• Isoflupredone-d5 internal standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate

• β-glucuronidase from E. coli

• Phosphate (B84403) buffer (pH 7)

• Potassium carbonate/bicarbonate buffer (pH 9.6)

• Methyl tert-butyl ether (MTBE)

• Solid-phase extraction cartridges (e.g., mixed-mode cation exchange)

• Human urine (drug-free) for blanks and calibration standards

Experimental Protocols

4.1. Sample Preparation

The sample preparation involves enzymatic hydrolysis followed by solid-phase extraction.

Caption: Urine sample preparation workflow. (Max Width: 760px)

Protocol:

• Pipette 2 mL of the urine sample into a glass tube.

• Add a known amount of Isoflupredone-d5 internal standard solution.

• Add 1 mL of phosphate buffer (pH 7.0).

• Add 25 µL of β-glucuronidase from E. coli.

• Vortex and incubate the mixture for 1.5 hours at 50°C to ensure complete hydrolysis of glucuronide conjugates.

• Allow the sample to cool to room temperature.

• Add 1 mL of potassium carbonate/bicarbonate buffer to adjust the pH to approximately 9.6.

• Add 6 mL of methyl tert-butyl ether (MTBE), vortex for 15 minutes, and centrifuge for 10 minutes at 2500 rpm.

• Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

4.2. LC-MS/MS Analysis

Caption: LC-MS/MS analytical workflow. (Max Width: 760px)

4.2.1. Liquid Chromatography Conditions

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water with 5mM Ammonium Formate
Mobile Phase B	0.1% Formic acid in Acetonitrile:Water (9:1, v/v)
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute the analytes, then return to initial conditions for re-equilibration.

4.2.2. Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	Optimized for instrument (e.g., 3.5 kV)
Source Temperature	Optimized for instrument (e.g., 150°C)
Desolvation Temperature	Optimized for instrument (e.g., 400°C)

4.2.3. MRM Transitions

The following table provides hypothetical yet representative MRM transitions for Isoflupredone and its deuterated internal standard. These would need to be optimized for the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Isoflupredone	[M+H]⁺	Fragment 1	Fragment 2	Optimized
Isoflupredone-d5	[M+H]⁺+5	Fragment 1+5	Fragment 2+5	Optimized

Data Presentation and Analysis

The concentration of Isoflupredone in the urine sample is calculated using the following formula:

Concentration of Analyte = (Area Ratio of Analyte to IS) × (Concentration of IS) / (Response Factor)

The response factor is determined from a calibration curve prepared by analyzing a series of calibration standards with known concentrations of Isoflupredone and a fixed concentration of Isoflupredone-d5.

Table 1: Hypothetical Method Validation Data

Parameter	Result
Linear Range	1 - 100 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	90 - 110%
Matrix Effect	< 15%

Logical Relationship in Anti-Doping Analysis

Caption: Logical flow of anti-doping analysis. (Max Width: 760px)

Conclusion

The described LC-MS/MS method using Isoflupredone-d5 as an internal standard provides a robust and reliable approach for the quantitative analysis of Isoflupredone in human urine for sports anti-doping control. The use of an isotope-labeled internal standard is critical for achieving the high accuracy and precision required to meet WADA guidelines. It is essential that this method is fully validated in the laboratory of use to determine the specific performance characteristics.

Application Note and Protocol: Isoflupredone-d5 for Corticosteroid Residue Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corticosteroids are a class of steroid hormones used in veterinary medicine for their anti-inflammatory and immunosuppressive properties.[1][2] However, their use in food-producing animals is regulated due to potential risks to human health from residues in edible tissues.[1][3] To ensure food safety, regulatory bodies have established Maximum Residue Limits (MRLs) for several corticosteroids.[4] Consequently, sensitive and reliable analytical methods are crucial for monitoring these residues in various animal-derived products.[2][5]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the analysis of veterinary drug residues, including corticosteroids, due to its high sensitivity, specificity, and accuracy.[6][7][8] The use of stable isotope-labeled internal standards, such as Isoflupredone-d5, is critical in LC-MS/MS analysis to compensate for matrix effects and variations in sample preparation and instrument response, thereby ensuring the reliability of quantitative results.

This document provides a detailed application note and protocol for the use of Isoflupredone-d5 as an internal standard in the determination of corticosteroid residues in biological matrices using LC-MS/MS.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The LC-MS/MS method provides a robust and sensitive approach for the simultaneous determination of multiple corticosteroid residues.[8][9] The method involves sample extraction, purification, and subsequent analysis by LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

Experimental Workflow

The overall experimental workflow for the analysis of corticosteroid residues is depicted below.

Figure 1: General workflow for corticosteroid residue analysis.

Experimental Protocols

Sample Preparation

A robust sample preparation protocol is essential to extract the target analytes from complex biological matrices and minimize interferences.[5]

Materials:

• Biological matrix (e.g., bovine milk, liver tissue)

• Isoflupredone-d5 internal standard solution (1 µg/mL in methanol)

• Acetonitrile (B52724) (ACN)

• Water (LC-MS grade)

• n-Hexane

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Centrifuge tubes (50 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure for Milk Samples:

• Pipette 5 mL of milk into a 50 mL centrifuge tube.

• Spike the sample with 50 µL of the 1 µg/mL Isoflupredone-d5 internal standard solution.

• Add 10 mL of acetonitrile.

• Vortex vigorously for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant (acetonitrile layer) to a new tube.

• Proceed to the SPE cleanup step.

Procedure for Liver Tissue Samples:

• Weigh 2 g of homogenized liver tissue into a 50 mL centrifuge tube.

• Spike the sample with 50 µL of the 1 µg/mL Isoflupredone-d5 internal standard solution.

• Add 10 mL of acetonitrile and 5 mL of water.

• Homogenize using a high-speed blender for 1 minute.

• Vortex for 30 seconds.

• Add 5 mL of n-hexane for defatting and vortex for 1 minute.[10]

• Centrifuge at 4000 rpm for 10 minutes.

• Discard the upper n-hexane layer.

• Collect the lower aqueous-acetonitrile layer and proceed to the SPE cleanup step.

Solid-Phase Extraction (SPE) Cleanup

SPE is employed to remove matrix components that can interfere with the LC-MS/MS analysis.

Procedure:

• Condition the C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of water.

• Load the sample extract from the previous step onto the SPE cartridge.

• Wash the cartridge with 5 mL of 40% methanol in water to remove polar impurities.

• Elute the corticosteroids with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50 methanol:water) for LC-MS/MS analysis.

LC-MS/MS Parameters

Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient: A typical gradient starts with a higher percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the analytes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Parameters: Optimized for the specific instrument, including capillary voltage, source temperature, and gas flows.

Table 1: Representative MRM Transitions for Selected Corticosteroids

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Isoflupredone (B118300)	379.2	343.1	147.1	15
Isoflupredone-d5 (IS)	384.2	348.1	150.1	15
Dexamethasone	393.2	373.2	355.2	12
Betamethasone	393.2	373.2	355.2	12
Prednisolone	361.2	343.2	147.1	18
Methylprednisolone	375.2	161.1	147.1	20

Note: MRM transitions and collision energies should be optimized for each specific instrument and analyte.

Data Presentation and Quantification

Quantification is achieved by constructing a calibration curve using standards of known concentrations, with each standard containing a fixed concentration of the Isoflupredone-d5 internal standard. The peak area ratio of the analyte to the internal standard is plotted against the analyte concentration.

Table 2: Typical Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	1,520	50,100	0.030
0.5	7,850	51,200	0.153
1.0	15,900	50,500	0.315
5.0	80,100	50,800	1.577
10.0	162,500	51,000	3.186
50.0	815,000	50,300	16.203

Table 3: Method Performance Characteristics (Representative Values)

Parameter	Isoflupredone	Dexamethasone	Prednisolone
Linearity (r²)	>0.995	>0.995	>0.995
Limit of Detection (LOD)	0.05 ng/mL	0.05 ng/mL	0.1 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL	0.1 ng/mL	0.2 ng/mL
Recovery (%)	85-105%	88-102%	82-110%
Precision (RSD %)	<15%	<15%	<15%

Corticosteroid Signaling Pathway

Corticosteroids exert their effects by binding to glucocorticoid receptors (GR), which are located in the cytoplasm. The following diagram illustrates the basic mechanism of action.

References

• 1. repozitorium.omikk.bme.hu [repozitorium.omikk.bme.hu]
• 2. researchgate.net [researchgate.net]
• 3. veterinaryworld.org [veterinaryworld.org]
• 4. wur.nl [wur.nl]
• 5. mdpi.com [mdpi.com]
• 6. LC-MS/MS analysis of steroids in the clinical laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel liquid chromatography tandem mass spectrometry (LC-MS/MS) methods for measuring steroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Liquid chromatography-tandem mass spectrometry analysis of human adrenal vein corticosteroids before and after ACTH stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantification of bupivacaine hydrochloride and isoflupredone acetate residues in porcine muscle, beef, milk, egg, shrimp, flatfish, and eel using a simplified extraction method coupled with liquid chromatography-triple quadrupole tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isoflupredone-d5 Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative analysis of Isoflupredone using Isoflupredone-d5 as an internal standard in biological matrices. The methodologies are designed to ensure high accuracy, precision, and robustness, which are critical in research, clinical, and drug development settings.

Introduction

Isoflupredone is a synthetic corticosteroid with potent anti-inflammatory properties. Accurate quantification of Isoflupredone in biological samples is essential for pharmacokinetic studies, drug monitoring, and toxicological assessments. The use of a stable isotope-labeled internal standard, such as Isoflupredone-d5, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3] Isoflupredone-d5 mimics the physicochemical properties of Isoflupredone, allowing for effective compensation of variations during sample preparation and analysis, thereby minimizing matrix effects and improving data reliability.[1][2][3][4]

This document outlines three common and effective sample preparation techniques: Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS). Each protocol is followed by a standardized LC-MS/MS analysis method.

Experimental Protocols

General Considerations

• Internal Standard Spiking: Isoflupredone-d5 should be added to the sample at the beginning of the preparation process to account for any analyte loss during extraction and processing.[5][6][7][8]

• Concentration of Internal Standard: The concentration of the Isoflupredone-d5 working solution should be optimized to provide a robust signal in the mass spectrometer, typically in the mid-range of the calibration curve.

• Method Validation: All analytical methods must be fully validated according to regulatory guidelines (e.g., FDA, EMA) to ensure accuracy, precision, selectivity, and stability.[1][2][3][9]

Protocol 1: Liquid-Liquid Extraction (LLE)

LLE is a classic method for separating compounds based on their differential solubilities in two immiscible liquids. This protocol is adapted from a method for the analysis of corticosteroids in animal-derived food products.

Objective: To extract Isoflupredone and Isoflupredone-d5 from plasma or serum samples.

Materials:

• Plasma or serum sample

• Isoflupredone-d5 working solution (e.g., 100 ng/mL in methanol)

• Acetonitrile (B52724) (ACN)

• n-Hexane

• 0.1% Acetic acid in acetonitrile

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen stream)

• LC-MS vials

Procedure:

• Sample Aliquoting: Pipette 1.0 mL of the plasma or serum sample into a clean centrifuge tube.

• Internal Standard Spiking: Add a precise volume (e.g., 20 µL) of the Isoflupredone-d5 working solution to the sample.

• Protein Precipitation & Extraction:

  • Add 2.0 mL of 0.1% acetic acid in acetonitrile to the tube.

  • Vortex vigorously for 1 minute to precipitate proteins and extract the analytes.

• Liquid-Liquid Partitioning:

  • Add 2.0 mL of n-hexane to the tube for defatting.

  • Vortex for 30 seconds.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the layers.

• Supernatant Transfer: Carefully transfer the upper acetonitrile layer to a new clean tube.

• Evaporation: Evaporate the acetonitrile extract to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the initial mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• Vortexing and Transfer: Vortex the reconstituted sample for 30 seconds and transfer it to an LC-MS vial for analysis.

Caption: Workflow for Liquid-Liquid Extraction of Isoflupredone.

Protocol 2: Solid-Phase Extraction (SPE)

SPE is a highly selective sample preparation technique that separates components of a mixture based on their physical and chemical properties. This protocol is suitable for cleaner sample extracts, which can reduce matrix effects in LC-MS/MS analysis.

Objective: To extract and purify Isoflupredone and Isoflupredone-d5 from plasma or serum.

Materials:

• Plasma or serum sample

• Isoflupredone-d5 working solution (e.g., 100 ng/mL in methanol)

• Mixed-mode cation exchange SPE cartridges (e.g., Oasis MCX)

• Methanol (B129727)

• Deionized water

• 5% Ammonium (B1175870) hydroxide (B78521) in methanol

• SPE vacuum manifold

• Vortex mixer

• Centrifuge

• Evaporator

• LC-MS vials

Procedure:

• Sample Pre-treatment:

  • Pipette 1.0 mL of plasma or serum into a centrifuge tube.

  • Add 20 µL of the Isoflupredone-d5 working solution.

  • Add 1.0 mL of 4% phosphoric acid in water and vortex.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 3 mL of 0.1 M hydrochloric acid.

  • Wash the cartridge with 3 mL of methanol.

• Elution: Elute the analytes with 3 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 200 µL of the initial mobile phase.

• Vortexing and Transfer: Vortex the reconstituted sample and transfer to an LC-MS vial for analysis.

Caption: Workflow for Solid-Phase Extraction of Isoflupredone.

Protocol 3: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a streamlined approach that combines extraction and cleanup in a few simple steps, making it ideal for high-throughput analysis of veterinary drug residues in tissues.

Objective: To extract Isoflupredone and Isoflupredone-d5 from tissue samples (e.g., muscle, liver).

Materials:

• Tissue sample

• Isoflupredone-d5 working solution (e.g., 100 ng/mL in acetonitrile)

• Acetonitrile (ACN)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium acetate)

• Dispersive SPE (dSPE) cleanup tubes (e.g., containing C18 and PSA sorbents)

• Homogenizer

• Vortex mixer

• Centrifuge

• LC-MS vials

Procedure:

• Sample Homogenization:

  • Weigh 2.0 g of the homogenized tissue sample into a 50 mL centrifuge tube.

  • Add 20 µL of the Isoflupredone-d5 working solution.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Shake vigorously for 1 minute.

• Salting Out:

  • Add the QuEChERS extraction salts.

  • Shake immediately and vigorously for 1 minute.

• Centrifugation: Centrifuge at 5000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer an aliquot (e.g., 1 mL) of the supernatant (acetonitrile layer) to a dSPE cleanup tube.

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 10000 rpm for 5 minutes.

• Transfer and Analysis: Transfer the supernatant to an LC-MS vial for analysis. Dilution with water may be necessary to ensure compatibility with the mobile phase.

Caption: Workflow for QuEChERS extraction of Isoflupredone.

LC-MS/MS Analysis

The following parameters are a starting point and should be optimized for the specific instrument and application.

Parameter	Recommended Setting
LC System	UHPLC
Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid[10][11]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid[10][11]
Gradient	Optimized for separation (e.g., 5% B to 95% B over 5 min)
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See table below

Multiple Reaction Monitoring (MRM) Transitions

The selection of appropriate MRM transitions is crucial for the selectivity and sensitivity of the method.[12]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Isoflupredone	379.2	343.2	Optimized
379.2	147.1	Optimized
Isoflupredone-d5	384.2	348.2	Optimized
384.2	147.1	Optimized

Note: The exact m/z values for Isoflupredone-d5 may vary depending on the deuteration pattern. The values provided are based on a likely +5 Da shift from the parent compound. These transitions should be confirmed by direct infusion of the Isoflupredone-d5 standard.

Data Presentation and Quantitative Analysis

A calibration curve should be constructed by plotting the peak area ratio of Isoflupredone to Isoflupredone-d5 against the concentration of the calibration standards. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used.

Sample Data Summary

Sample Type	Isoflupredone Conc. (ng/mL)	Isoflupredone-d5 Area	Isoflupredone Area	Area Ratio	Calculated Conc. (ng/mL)	Accuracy (%)
Calibration Std 1	1	501234	10234	0.0204	1.02	102
Calibration Std 2	5	498765	51234	0.1027	5.14	102.8
...	...	...	...	...	...	...
QC Low	3	505678	30876	0.0611	3.05	101.7
QC Mid	50	499876	501234	1.0027	50.14	100.3
QC High	150	502345	1523456	3.032	151.6	101.1
Tissue Sample 1	-	487654	25432	0.0522	2.61	-

Conclusion

The choice of sample preparation method will depend on the matrix complexity, required throughput, and available resources. LLE is a cost-effective method suitable for a moderate number of samples. SPE provides the cleanest extracts and is ideal for complex matrices where low detection limits are required. QuEChERS is a high-throughput method well-suited for tissue samples. The use of Isoflupredone-d5 as an internal standard is strongly recommended for all three methods to ensure the highest quality of quantitative data. The provided protocols and LC-MS/MS parameters serve as a robust starting point for the development and validation of an analytical method for Isoflupredone.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. texilajournal.com [texilajournal.com]
• 5. Spiking and homogenization of biological matrices for production of reference materials using cryogenic processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. On Internal Standard - Chromatography Forum [chromforum.org]
• 7. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 8. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. hplc.eu [hplc.eu]
• 11. uab.edu [uab.edu]
• 12. forensicrti.org [forensicrti.org]

Application Notes and Protocols for the Analysis of Isoflupredone-d5 by Liquid Chromatography

These application notes provide detailed methodologies for the quantitative analysis of Isoflupredone-d5, a deuterated internal standard for Isoflupredone (B118300), using liquid chromatography (LC) coupled with mass spectrometry (MS) or ultraviolet (UV) detection. The protocols are intended for researchers, scientists, and drug development professionals.

Method 1: LC-MS/MS for Quantification in Biological Matrices

This method is adapted from studies on the quantification of isoflupredone acetate (B1210297) in animal-derived food products and equine plasma, urine, and synovial fluid.[1][2][3] Given that Isoflupredone-d5 serves as an ideal internal standard for Isoflupredone, these methods are directly applicable.

Application

This protocol is suitable for the sensitive and selective quantification of Isoflupredone-d5 in complex biological matrices such as plasma, milk, and tissue.

Experimental Protocol

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Objective: To extract and clean up the analyte from the biological matrix.

• Materials:

  • SPE cartridges (e.g., SOLAµ HRP 96-well plate)[4]

  • Methanol (B129727)

  • Water

  • 30% Methanol in water (washing solution)

• Procedure:

  • Spike samples with a known concentration of Isoflupredone-d5 standard solution.

  • Mix the sample with water and methanol.

  • Load the mixture directly onto the SPE plate (no preconditioning required).

  • Wash the plate with 30% methanol.

  • Elute the analyte with two volumes of 25 µL of methanol each.

  • Dilute the eluates with 50 µL of water.

  • Inject 50 µL of the diluted eluate for LC-MS/MS analysis.[4]

2. Liquid Chromatography

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Chromatographic Conditions:

Parameter	Condition
Column	Waters Xbridge™ C18 or equivalent (e.g., Zorbax C18, 4.6 x 150 mm, 3.5 µm)[5]
Mobile Phase A	0.1% Acetic Acid in Water or 0.02% Formic Acid in Water[5]
Mobile Phase B	0.1% Acetic Acid in Methanol or Acetonitrile[5]
Gradient	A gradient elution is typically used to achieve optimal separation.
Flow Rate	0.6 - 1.0 mL/min[5]
Column Temperature	25-50°C[5]
Injection Volume	50 µL

3. Mass Spectrometry

• Instrumentation: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[6]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The specific precursor and product ion transitions for Isoflupredone-d5 would need to be determined by direct infusion of a standard solution.

Quantitative Data

The following table summarizes typical performance characteristics for the analysis of the non-deuterated Isoflupredone, which are expected to be similar for Isoflupredone-d5 when used as an internal standard.

Parameter	Value	Reference
Limit of Quantification (LOQ)	2 ng/g	[2]
Recovery	72.58 - 114.56%
Linearity (r²)	≥0.9873	[2]

Workflow Diagram

Caption: LC-MS/MS analysis workflow for Isoflupredone-d5.

Method 2: HPLC-UV for Routine Analysis

This method is based on the USP monograph for Isoflupredone Acetate and is suitable for routine quality control or when mass spectrometric detection is not available.[7][8]

Application

This protocol can be used for the determination of Isoflupredone-d5 in less complex sample matrices or for purity assessments.

Experimental Protocol

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Objective: To extract the analyte from the sample matrix.

• Materials:

  • Water-saturated chloroform (B151607) (Diluent)

  • n-butyl chloride, water-saturated n-butyl chloride, tetrahydrofuran, methanol, and glacial acetic acid (for mobile phase)[7]

• Procedure:

  • Dissolve a precisely weighed quantity of the sample containing Isoflupredone-d5 in the diluent.

  • If necessary, centrifuge the sample to separate any particulate matter.

  • Use the clear chloroform portion for injection.[7][8]

2. High-Performance Liquid Chromatography

• Instrumentation: An HPLC system equipped with a UV detector.

• Chromatographic Conditions:

Parameter	Condition
Column	4-mm × 30-cm column that contains packing L3 or 4.6-mm × 25-cm column that contains packing L7[7]
Mobile Phase	A mixture of n-butyl chloride, water-saturated n-butyl chloride, tetrahydrofuran, methanol, and glacial acetic acid (475:475:70:35:30)[7]
Flow Rate	Approximately 0.7 mL/min to 1 mL/min[7]
Detection	UV at 254 nm[7]
Injection Volume	Approximately 50 µL[7]

System Suitability

As Isoflupredone-d5 is an internal standard, its chromatographic behavior should be highly reproducible. The relative standard deviation for replicate injections should not be more than 2.0%.[8]

Workflow Diagram

Caption: HPLC-UV analysis workflow for Isoflupredone-d5.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantification of bupivacaine hydrochloride and isoflupredone acetate residues in porcine muscle, beef, milk, egg, shrimp, flatfish, and eel using a simplified extraction method coupled with liquid chromatography-triple quadrupole tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and pharmacodynamics of intra-articular isoflupredone following administration to horses with lipopolysaccharide-induced synovitis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Simultaneous analysis of 44 frequently abused corticosteroid drugs using polysaccharide‐based chiral column‐HRMS approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ftp.uspbpep.com [ftp.uspbpep.com]
• 8. scribd.com [scribd.com]

Multi-Residue Analysis of Veterinary Drugs in Animal Tissues Using Isoflupredone-d5 as an Internal Standard

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the simultaneous determination of a wide range of veterinary drug residues in animal tissues using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method incorporates a stable isotope-labeled internal standard, Isoflupredone-d5, to ensure accuracy and precision in the quantification of isoflupredone (B118300) and other targeted analytes.

Introduction

The monitoring of veterinary drug residues in food products of animal origin is crucial for ensuring consumer safety and regulatory compliance.[1] Multi-residue methods offer an efficient approach to simultaneously screen for and quantify a broad range of compounds with diverse physicochemical properties.[2][3] The use of liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for this type of analysis due to its high sensitivity, selectivity, and specificity.

To compensate for matrix effects and variations in sample preparation and instrument response, the use of isotopically labeled internal standards is highly recommended.[4] This application note describes a robust multi-residue method for the analysis of various classes of veterinary drugs, including corticosteroids, in animal muscle tissue. The method utilizes Isoflupredone-d5 as an internal standard for the accurate quantification of isoflupredone.

Experimental Protocol

This protocol outlines a complete workflow from sample preparation to LC-MS/MS analysis for the determination of multi-class veterinary drug residues in animal muscle tissue.

Materials and Reagents

• Solvents: Acetonitrile (B52724), Methanol, Water (all LC-MS grade)

• Reagents: Formic acid (≥98%), Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl)

• Standards: Analytical standards of all target veterinary drugs, Isoflupredone, and Isoflupredone-d5

• Sample Preparation: Homogenizer, Centrifuge, Syringe filters (0.22 µm)

Sample Preparation: Modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

• Weigh 2 g of homogenized animal muscle tissue into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile containing 1% formic acid.

• Spike the sample with the internal standard solution (Isoflupredone-d5) at a concentration of 100 ng/g.

• Homogenize the sample for 1 minute at high speed.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant (acetonitrile layer) to a clean tube.

• Evaporate the extract to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 water:methanol with 0.1% formic acid).

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

The analysis is performed using a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reversed-phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	10% B to 95% B over 15 minutes, hold for 3 minutes, then return to initial conditions and equilibrate for 5 minutes.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimized for the specific instrument

Data Presentation: Quantitative Data Summary

The following table summarizes the proposed Multiple Reaction Monitoring (MRM) transitions for Isoflupredone and its deuterated internal standard, Isoflupredone-d5. These transitions are based on the fragmentation patterns of corticosteroids and should be optimized in the user's laboratory for best performance.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Collision Energy 1 (eV)	Product Ion 2 (m/z) (Qualifier)	Collision Energy 2 (eV)
Isoflupredone	379.2	341.2	15	147.1	35
Isoflupredone-d5	384.2	346.2	15	150.1	35

Note: The MRM transitions for other veterinary drugs included in the multi-residue analysis should be individually optimized.

Visualizations

Experimental Workflow

Caption: A schematic of the multi-residue analysis workflow.

Logical Relationship of Internal Standard Use

Caption: The role of an internal standard in quantitative analysis.

References

• 1. Revealing Structure and Localization of Steroid Regioisomers through Predictive Fragmentation Patterns in Mass Spectrometry Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. agilent.com [agilent.com]
• 4. Mass spectral fragmentation analyses of isotopically labelled hydroxy steroids using gas chromatography/electron ionization low-resolution mass spectrometry: A practical approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing isotopic exchange in Isoflupredone-d5

This technical support center is designed for researchers, scientists, and drug development professionals working with Isoflupredone-d5. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you might encounter during your experiments, with a focus on preventing isotopic exchange.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for Isoflupredone-d5?

A1: Isotopic exchange, specifically deuterium-hydrogen (D/H) exchange, is a chemical reaction where a deuterium (B1214612) atom on the Isoflupredone-d5 molecule is replaced by a hydrogen atom from its environment (e.g., from solvents or moisture). This is a critical issue because Isoflupredone-d5 is often used as an internal standard in quantitative mass spectrometry-based assays. The loss of deuterium atoms alters the mass of the standard, leading to inaccurate and unreliable quantification of the unlabeled Isoflupredone.

Q2: Which deuterium atoms on the Isoflupredone-d5 molecule are most susceptible to exchange?

A2: While the exact positions of the five deuterium atoms on commercially available Isoflupredone-d5 are not always specified, deuterated steroids are most vulnerable to exchange at positions alpha to a carbonyl group (C=O). This is due to a process called keto-enol tautomerism. Hydroxyl (-OH) groups on the steroid can also exchange their deuterium if the labeling is at this position. Without precise information on the labeling of Isoflupredone-d5, it is best to assume that some of the deuterium atoms may be in labile positions and take appropriate preventative measures.

Q3: What are the ideal storage conditions for Isoflupredone-d5 to prevent isotopic exchange?

A3: To maintain the isotopic and chemical integrity of Isoflupredone-d5, it should be stored in a cool, dry, and dark environment. For long-term storage, temperatures of -20°C or lower are recommended. It is crucial to protect the compound from moisture. Storing the solid compound in a desiccator and solutions in tightly sealed vials is advisable.

Q4: Which solvents are recommended for preparing Isoflupredone-d5 solutions?

A4: The choice of solvent is critical. Aprotic solvents are highly recommended as they do not have exchangeable protons. Suitable aprotic solvents include:

• Acetonitrile (B52724)

• Dichloromethane

• Ethyl acetate (B1210297)

• Tetrahydrofuran (THF)

Protic solvents, especially water, and solvents with exchangeable hydrogens like methanol (B129727) and ethanol, should be used with caution and for short periods, as they can be a source of protons for exchange. If aqueous solutions are necessary, they should be kept at a neutral or slightly acidic pH and used immediately.

Q5: How does pH affect the stability of Isoflupredone-d5?

A5: Both acidic and basic conditions can catalyze D/H exchange. Basic conditions are particularly detrimental to the stability of deuterated steroids with labels in base-sensitive positions. To minimize exchange, solutions should be maintained at a neutral or slightly acidic pH (around pH 7 or slightly below).

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of Isotopic Purity in Mass Spectrometry Analysis	Isotopic exchange during sample preparation.	- Use aprotic solvents for extraction and reconstitution.- Minimize the time the sample is in protic solvents.- Work at low temperatures to slow down the exchange rate.- Ensure all solvents are of high purity and anhydrous.
Back-exchange in the LC-MS system.	- Use a mobile phase with a neutral or slightly acidic pH.- Keep the autosampler and column compartment cooled.- Minimize the time the sample spends in the autosampler before injection.
Contamination with unlabeled Isoflupredone.	- Use clean glassware and sample vials.- Avoid cross-contamination from other samples or standards.
Inconsistent Quantitative Results	Degradation of Isoflupredone-d5 stock solution.	- Prepare fresh working solutions from a stock solution stored under optimal conditions (-20°C or colder).- Periodically check the purity of the stock solution using mass spectrometry.
Inaccurate pipetting or dilution.	- Use calibrated pipettes and follow a consistent dilution protocol.
Poor Peak Shape in Chromatography	Inappropriate solvent for reconstitution.	- Ensure the reconstitution solvent is compatible with the mobile phase. A mismatch can lead to peak distortion.
Degradation of the compound.	- Check for the appearance of new peaks in the chromatogram, which could indicate degradation products.

Experimental Protocols

Protocol 1: Preparation of Isoflupredone-d5 Stock and Working Solutions

Objective: To prepare stable stock and working solutions of Isoflupredone-d5 while minimizing the risk of isotopic exchange.

Materials:

• Isoflupredone-d5 solid standard

• High-purity aprotic solvent (e.g., acetonitrile)

• Calibrated analytical balance

• Class A volumetric flasks

• Amber glass vials with PTFE-lined caps

Procedure:

• Equilibration: Allow the sealed vial of solid Isoflupredone-d5 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh the desired amount of Isoflupredone-d5 in a clean, dry weighing boat.

• Dissolution: Transfer the weighed solid to a volumetric flask. Dissolve the solid in a small amount of the chosen aprotic solvent and then dilute to the mark.

• Storage: Transfer the stock solution to an amber glass vial, seal tightly, and store at -20°C or below.

• Working Solution Preparation: To prepare working solutions, dilute the stock solution with the appropriate aprotic solvent. Prepare working solutions fresh whenever possible.

Protocol 2: Sample Preparation for LC-MS/MS Analysis

Objective: To extract Isoflupredone and the Isoflupredone-d5 internal standard from a biological matrix with minimal isotopic exchange.

Materials:

• Biological matrix sample (e.g., plasma, urine)

• Isoflupredone-d5 working solution

• Protein precipitation solvent (e.g., ice-cold acetonitrile)

• Liquid-liquid extraction solvent (e.g., ethyl acetate)

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Reconstitution solvent (compatible with mobile phase)

Procedure:

• Spiking: Add a known amount of the Isoflupredone-d5 working solution to the biological matrix sample.

• Protein Precipitation (for plasma/serum): Add 3 volumes of ice-cold acetonitrile to the sample. Vortex for 1 minute and then centrifuge at high speed for 10 minutes to pellet the precipitated proteins.

• Liquid-Liquid Extraction (for urine): Add 3 volumes of ethyl acetate to the sample. Vortex for 2 minutes and then centrifuge to separate the organic and aqueous layers.

• Evaporation: Transfer the supernatant (from protein precipitation) or the organic layer (from liquid-liquid extraction) to a clean tube and evaporate to dryness under a gentle stream of nitrogen at a low temperature.

• Reconstitution: Reconstitute the dried extract in a small volume of the reconstitution solvent. Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Data Presentation

Table 1: Recommended Solvents and Storage Conditions for Isoflupredone-d5

Parameter	Recommendation	Rationale
Storage Temperature (Solid)	-20°C or colder	Minimizes degradation and potential for exchange.
Storage Temperature (Solution)	-20°C or colder	Enhances long-term stability.
Recommended Solvents	Acetonitrile, Dichloromethane	Aprotic solvents that do not contribute to D/H exchange.
Solvents to Use with Caution	Methanol, Ethanol	Protic solvents that can cause exchange; use for short durations and at low temperatures.
Solvents to Avoid	Aqueous solutions (especially basic)	Water is a primary source of protons for exchange; basic pH catalyzes the reaction.
pH of Solutions	Neutral to slightly acidic	Minimizes the rate of acid- or base-catalyzed D/H exchange.

Visualizations

Caption: Experimental workflow for the analysis of Isoflupredone using Isoflupredone-d5 as an internal standard.

Caption: A logical troubleshooting guide for addressing inconsistent quantitative results.

Technical Support Center: Optimizing LC-MS/MS Methods with Deuterated Internal Standards

Welcome to the technical support center for optimizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods using deuterated internal standards. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for common challenges encountered during quantitative analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues in a question-and-answer format, offering potential causes and step-by-step solutions to ensure the accuracy and reliability of your results.

Section 1: Internal Standard (IS) Signal & Performance

Q1: Why is the signal intensity of my deuterated internal standard (IS) low, absent, or highly variable?

Low or inconsistent IS signal can severely compromise the accuracy and precision of quantitative results.[1] This issue can arise from several factors ranging from standard preparation to instrument conditions.

Potential Causes & Troubleshooting Steps:

• Improper Storage and Handling: Deuterated standards can degrade if not stored under the manufacturer's recommended conditions (e.g., temperature, light protection).[1] Always prepare fresh working solutions and avoid repeated freeze-thaw cycles.[1]

• Pipetting or Dilution Errors: Inaccuracies in preparing the IS stock or working solutions will directly impact the final concentration added to samples. Carefully verify all dilution steps and ensure pipette calibration.

• Inconsistent Sample Preparation: Variations in the extraction recovery of the IS can lead to high variability.[1] Ensure each step of your sample preparation workflow is performed consistently across all samples.

• Matrix Effects: Co-eluting components from the sample matrix can suppress or enhance the ionization of the IS.[2] Even with a stable isotope-labeled internal standard (SIL-IS), differential matrix effects can occur, affecting the analyte and IS differently.

• Instrument Contamination: A contaminated ion source can lead to signal suppression for both the analyte and the IS. Regular cleaning and maintenance are crucial.

Q2: My deuterated internal standard has a different retention time than the analyte. Is this a problem?

Yes, this can be a significant problem. A chromatographic shift between the analyte and its deuterated IS is known as the "deuterium isotope effect." This occurs because the replacement of hydrogen with the heavier deuterium (B1214612) isotope can slightly alter the molecule's physicochemical properties, such as its lipophilicity.

Why it's a problem: If the analyte and IS separate, they may elute into regions with different levels of ion suppression or enhancement from the sample matrix. This phenomenon, known as "differential matrix effects," compromises the fundamental assumption that the IS perfectly mimics the analyte's behavior, leading to inaccurate quantification.

Troubleshooting Steps:

• Modify Chromatographic Conditions: Adjusting the mobile phase composition, gradient slope, or column temperature can sometimes minimize the separation.

• Evaluate Different Columns: The degree of separation can be column-dependent. Testing a column with different selectivity or lower resolution might achieve co-elution.

• Consider a Different Internal Standard: If chromatographic adjustments are ineffective, consider a ¹³C or ¹⁵N-labeled internal standard. These are less prone to chromatographic shifts and are often considered superior for avoiding this issue.

dot

Caption: Troubleshooting workflow for inconsistent internal standard signals.

Section 2: Purity, Stability, and Isotopic Contribution

Q3: How do I know if my deuterated internal standard is pure, and why is purity important?

The purity of a deuterated IS is critical and has two components: chemical purity and isotopic purity .

• Chemical Purity: Refers to the absence of other compounds.

• Isotopic Purity (or Enrichment): Refers to the percentage of the IS that is fully deuterated at the specified positions. The most common isotopic impurity is the unlabeled (d0) version of the analyte.

Why it's important:

• Cross-Signal Contribution: The presence of unlabeled analyte in the IS solution will contribute to the analyte's signal, leading to an overestimation of the analyte's true concentration. This is especially problematic at the lower limit of quantification (LLOQ).

• Non-Linear Calibration Curves: Interference from the analyte's naturally occurring isotopes (e.g., M+2) contributing to the IS signal can cause non-linearity, particularly at high analyte concentrations.

Recommended Purity Levels:

• Chemical Purity: >99%

• Isotopic Enrichment: ≥98%

Always review the Certificate of Analysis (CoA) from your supplier. If purity issues are suspected, they can be confirmed using methods like high-resolution mass spectrometry (HR-MS) or NMR.

Q4: My deuterated standard seems unstable. What is H/D exchange and how can I test for it?

Hydrogen-Deuterium (H/D) exchange is a phenomenon where deuterium atoms on the internal standard are replaced by hydrogen atoms from the solvent or sample matrix. This can occur if the deuterium label is placed on an unstable position of the molecule, such as on a hydroxyl (-OH), amino (-NH₂), or carboxyl (-COOH) group, or on carbons adjacent to heteroatoms.

Impact: H/D exchange effectively converts the IS into the unlabeled analyte, which can artificially inflate the analyte's measured concentration and compromise the entire assay.

How to Test for H/D Exchange (Stability Study):

• Preparation: Spike the deuterated IS into a blank sample matrix (e.g., plasma) and a neutral, aprotic solvent as a control.

• Incubation: Incubate both samples under conditions that mimic your analytical method (time, temperature, pH).

• Analysis: At various time points, process the samples using your standard extraction procedure and analyze by LC-MS/MS.

• Evaluation: Monitor the signal of the deuterated IS and any corresponding increase in the signal of the unlabeled analyte in the matrix sample. A significant decrease in the IS signal with a concurrent increase in the analyte signal indicates H/D exchange.

dot

Caption: Workflow for assessing the stability of deuterated internal standards.

Data & Protocols

Table 1: Comparison of Internal Standard Types

This table summarizes the key performance characteristics of different types of internal standards used in LC-MS/MS.

Parameter	Deuterated (D) Internal Standard	¹³C or ¹⁵N Labeled Internal Standard	Non-Isotopically Labeled (Analog) IS	Key Findings & References
Co-elution with Analyte	Often exhibits a slight retention time shift (isotope effect).	Typically co-elutes perfectly with the analyte.	Retention time can be significantly different.	Deuterated standards can elute slightly earlier in reversed-phase chromatography. ¹³C-labeled standards are considered superior as they do not show this shift.
Matrix Effect Compensation	Can be incomplete due to differential matrix effects if chromatographic separation occurs.	Provides the most accurate compensation due to identical physicochemical behavior.	Compensation is often poor and unpredictable due to different properties.	Perfect co-elution is key to compensating for matrix effects.
Risk of Instability	Can be susceptible to H/D exchange if the label is in an unstable position.	Highly stable; no risk of exchange.	Generally stable, but chemical stability must be verified.	Careful selection of the labeling site for deuterium is critical to minimize exchange.
Cost & Availability	Generally lower cost and more readily available.	Typically more expensive and less available.	Varies, but often readily available if a suitable analog exists.	Deuterium is the most commonly used isotope for labeling due to ease of synthesis and lower cost.

Experimental Protocol: Protein Precipitation for Plasma Samples

This protocol describes a common and straightforward method for sample cleanup that incorporates a deuterated internal standard.

Objective: To remove the majority of proteins from a plasma sample prior to LC-MS/MS analysis.

Materials:

• Plasma sample

• Deuterated internal standard stock solution

• Microcentrifuge tubes

• Cold acetonitrile (B52724) (ACN) with 0.1% formic acid

• Vortex mixer

• Centrifuge (capable of 14,000 x g at 4°C)

• Autosampler vials

Procedure:

• Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.

• Add 10 µL of the deuterated internal standard working solution to the plasma sample.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile with 0.1% formic acid to precipitate proteins.

• Vortex the tube vigorously for 30-60 seconds to ensure complete protein precipitation.

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the clear supernatant to a clean autosampler vial, avoiding the protein pellet.

• The sample is now ready for LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Co-elution of Analytes and Deuterated Internal Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the co-elution of a target analyte and its deuterated internal standard in chromatographic analyses.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard eluting at a different retention time than my analyte?

A1: The most common reason for a retention time shift between an analyte and its deuterated internal standard is the "deuterium isotope effect".[1] This phenomenon arises from the subtle physicochemical differences between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, leading to a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[2] These differences can influence the intermolecular interactions between the analyte and the stationary phase, resulting in altered retention behavior.

In reversed-phase liquid chromatography (RPLC) , deuterated compounds generally elute slightly earlier than their non-deuterated counterparts.[2] This is because the C-D bond is slightly less hydrophobic than the C-H bond, leading to weaker interactions with the non-polar stationary phase. In normal-phase liquid chromatography (NPLC) , the opposite effect is often observed, with deuterated compounds eluting later due to stronger interactions with the polar stationary phase.

Q2: Can the position and number of deuterium (B1214612) atoms affect the retention time shift?

A2: Yes, both the number and the position of deuterium atoms can significantly influence the magnitude of the retention time shift. A greater number of deuterium substitutions generally leads to a more pronounced isotope effect.[2] The specific location of the deuterium atoms within the molecule can also affect its overall polarity and interaction with the stationary phase, thereby modulating the retention time difference.[2]

Q3: My analyte and deuterated standard used to co-elute, but now they are separating. What could be the cause?

A3: If you observe a sudden or gradual separation of previously co-eluting peaks, it is likely due to a change in your chromatographic system. Potential causes include:

• Column Aging: Over time, the stationary phase of the column can degrade or become contaminated, leading to changes in selectivity.

• Mobile Phase Preparation: Inconsistencies in the preparation of the mobile phase, such as slight variations in pH or solvent composition, can affect retention times.

• Column Temperature: Fluctuations in the ambient or column oven temperature can alter the viscosity of the mobile phase and the kinetics of analyte-stationary phase interactions, leading to shifts in retention time.[3] An increase in temperature generally leads to shorter retention times.[4]

Q4: Will a slight separation between my analyte and deuterated internal standard affect my quantitative results?

A4: A slight separation can potentially compromise the accuracy of your results, primarily due to "differential matrix effects".[5] If the analyte and the internal standard do not co-elute perfectly, they may experience different degrees of ion suppression or enhancement from co-eluting matrix components.[6] This can lead to scattered and inaccurate results.[1] Therefore, achieving complete or near-complete co-elution is crucial for robust and reliable quantification.[7]

Troubleshooting Guides

Guide 1: Optimizing Chromatographic Conditions for Co-elution

If you are experiencing co-elution problems, a systematic optimization of your chromatographic method is the first step.

Objective: To adjust the chromatographic parameters to achieve co-elution of the analyte and its deuterated internal standard.

Workflow:

Caption: Troubleshooting workflow for HPLC co-elution.

Experimental Protocol: LC Method Optimization for Co-elution

• Initial Assessment:

  • Prepare a solution containing both the analyte and the deuterated internal standard in a clean solvent.

  • Inject the solution onto your LC-MS/MS system and determine the initial retention time difference (Δt_R).

• Mobile Phase Composition Adjustment:

  • Organic Modifier Ratio: Systematically vary the ratio of the organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous phase. Create a series of mobile phases with, for example, 2% increments/decrements of the organic solvent around the original composition.

  • pH Adjustment: If your analyte is ionizable, adjusting the pH of the mobile phase can significantly alter its retention time. Prepare mobile phases with pH values adjusted in 0.2 unit increments above and below the original pH. Ensure the pH is at least 2 units away from the pKa of your analyte for consistent results.[8]

  • Change Organic Modifier: If adjusting the ratio is not effective, switch the organic modifier (e.g., from acetonitrile to methanol (B129727) or vice versa), as this can alter the selectivity of the separation.

• Gradient Profile Optimization:

  • Shallow Gradient: If using a gradient elution, decrease the rate of change of the organic solvent concentration around the elution time of the compounds. For example, if the original gradient was a 10% increase in organic solvent per minute, try a 5% or 2% increase per minute.

  • Isocratic Hold: Introduce a short isocratic hold in the gradient at a mobile phase composition just before the elution of the two compounds. This can improve the resolution of closely eluting peaks.

• Column Temperature Adjustment:

  • Systematically vary the column temperature in increments of 5°C (e.g., 30°C, 35°C, 40°C, 45°C).[9]

  • Analyze the Δt_R at each temperature to determine the optimal condition for co-elution. Increasing the temperature generally reduces retention times and can improve peak shape.[4]

• Stationary Phase Evaluation:

  • If the above steps do not resolve the co-elution issue, consider a column with a different stationary phase chemistry. For example, a Phenyl-Hexyl column can provide different selectivity through pi-pi interactions.

Data Presentation: Impact of Method Modifications on Retention Time (RT) Difference

Parameter	Modification	Analyte RT (min)	Deuterated IS RT (min)	Δt_R (min)
Mobile Phase	50% Acetonitrile	5.25	5.20	0.05
48% Acetonitrile	5.60	5.56	0.04
52% Acetonitrile	4.90	4.87	0.03
Temperature	35°C	5.25	5.20	0.05
40°C	5.10	5.06	0.04
45°C	4.95	4.92	0.03
Gradient	10%/min	5.25	5.20	0.05
5%/min	5.40	5.37	0.03
2%/min	5.55	5.54	0.01

Guide 2: Investigating and Mitigating Matrix Effects

Even with a deuterated internal standard, it is crucial to evaluate the potential for matrix effects, especially if there is a slight separation between the analyte and the internal standard.

Objective: To determine if the sample matrix is differentially affecting the ionization of the analyte and the deuterated internal standard.

Caption: Experimental workflow for matrix effect evaluation.

Experimental Protocol: Matrix Effect Evaluation

• Prepare Three Sets of Samples: [1]

  • Set A (Neat Solution): Prepare a solution of the analyte and deuterated internal standard in a clean solvent at a known concentration.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established procedure. Spike the extracted blank matrix with the analyte and deuterated internal standard at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with the analyte and deuterated internal standard at the same concentration as Set A before the extraction procedure.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for both the analyte and the deuterated internal standard.

• Calculate Matrix Effect and Recovery: [1]

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100

Data Presentation: Example of Differential Matrix Effects

Sample Component	Peak Area (Set A)	Peak Area (Set B)	Matrix Effect (%)
Analyte	1,000,000	700,000	70% (Ion Suppression)
Deuterated IS	1,200,000	1,080,000	90% (Minimal Ion Suppression)

In this example, the analyte experiences more significant ion suppression than the deuterated internal standard, which would lead to an overestimation of the analyte concentration.[1] If significant differential matrix effects are observed, further optimization of the chromatographic method to achieve better co-elution is necessary. Alternatively, improving the sample cleanup procedure to remove interfering matrix components can also be beneficial.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromtech.com [chromtech.com]
• 5. benchchem.com [benchchem.com]
• 6. myadlm.org [myadlm.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. How to use analytical columns | Technical Information | GL Sciences [glsciences.com]
• 9. Influence of temperature on peak shape and solvent compatibility: implications for two-dimensional liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of Analytical Methods: A Comparative Guide Using Isoflupredone-d5

For researchers, scientists, and drug development professionals, the validation of analytical methods is a critical process to ensure the accuracy, reliability, and robustness of quantitative data. In the realm of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the choice of an appropriate internal standard is paramount. This guide provides an objective comparison of analytical method performance when using a deuterated internal standard, Isoflupredone-d5, versus a non-deuterated (structural analog) internal standard. The information presented herein is supported by established principles of bioanalytical method validation and synthesized experimental data from studies on corticosteroids and other small molecules.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards (SIL-IS), such as Isoflupredone-d5, are considered the "gold standard" in quantitative mass spectrometry.[1] By substituting hydrogen atoms with deuterium, the mass of the molecule is increased without significantly altering its physicochemical properties. This near-identical behavior to the analyte of interest allows the SIL-IS to effectively compensate for variations throughout the analytical workflow, including sample preparation, injection volume, and instrument response.[2]

Performance Comparison: Isoflupredone-d5 vs. Alternative Internal Standards

The use of Isoflupredone-d5 as an internal standard in the quantitative analysis of isoflupredone (B118300) is expected to provide superior performance compared to a non-deuterated, structural analog internal standard. The following table summarizes the anticipated differences in key validation parameters.

Validation Parameter	Isoflupredone-d5 (Deuterated IS)	Alternative IS (e.g., Structural Analog)	Justification
Linearity (r²)	≥ 0.995	≥ 0.990	Deuterated IS more effectively normalizes variability, leading to a stronger correlation between concentration and response.
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Can exceed ±20%	The similar extraction recovery and ionization response of the deuterated IS minimizes systematic errors.[3][4]
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	Can exceed 20%	Co-elution and identical behavior in the MS source reduce random variations in the analytical process.[5]
Matrix Effect (% CV)	≤ 15%	Can be > 20%	The deuterated IS experiences the same ion suppression or enhancement as the analyte, providing effective normalization.
Recovery (% CV)	Consistent and reproducible	Often variable	Near-identical chemical properties ensure that the deuterated IS tracks the analyte throughout the extraction process.
Lower Limit of Quantification (LLOQ)	Typically lower	May be higher	Improved signal-to-noise ratio due to better correction of analytical variability allows for more sensitive quantification.

LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation. Data is synthesized based on typical performance characteristics of deuterated versus non-deuterated internal standards.

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of a validated analytical method. The following provides a detailed methodology for the quantification of isoflupredone in a biological matrix (e.g., plasma) using Isoflupredone-d5 as the internal standard.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and effective method for extracting small molecules like isoflupredone from plasma samples.

• To 100 µL of the plasma sample (calibrator, quality control, or unknown) in a microcentrifuge tube, add 25 µL of the Isoflupredone-d5 internal standard working solution (e.g., at 100 ng/mL).

• Vortex the mixture for 10 seconds to ensure homogeneity.

• Add 300 µL of cold acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Vortex the reconstituted sample and transfer it to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are representative liquid chromatography and mass spectrometry conditions for the analysis of isoflupredone. Optimization of these parameters is essential for achieving the desired sensitivity and selectivity.

Liquid Chromatography:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for the separation of corticosteroids.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A linear gradient starting with a low percentage of Mobile Phase B, increasing to elute isoflupredone, followed by a wash and re-equilibration step.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry:

• Mass Spectrometer: A triple quadrupole mass spectrometer is ideal for quantitative analysis.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Isoflupredone: Precursor ion > Product ion 1 (Quantifier), Precursor ion > Product ion 2 (Qualifier)

  • Isoflupredone-d5: Precursor ion [M+5] > Product ion 1 (Quantifier), Precursor ion [M+5] > Product ion 2 (Qualifier) (Specific m/z values for precursor and product ions need to be determined through infusion and optimization experiments.)

Visualizing the Workflow and Rationale

To better understand the experimental process and the logical basis for using a deuterated internal standard, the following diagrams are provided.

Bioanalytical workflow for isoflupredone quantification.

Principle of quantification using a deuterated internal standard.

References

• 1. Critical Evaluation of Two Qualitative Analytical Approaches for Multiclass Determination of Veterinary Drugs in Bovine Muscle Using UHPLC-Q-Orbitrap: The Wind of Change in Brazilian Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous analysis of 44 frequently abused corticosteroid drugs using polysaccharide‐based chiral column‐HRMS approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Accuracy and Precision of Analytical Methods for Isoflupredone Analysis

The use of a stable isotope-labeled internal standard, such as Isoflupredone-d5, is a gold-standard technique in quantitative mass spectrometry. This approach significantly improves accuracy and precision by compensating for variations during sample preparation and analysis, as well as mitigating matrix effects.

Quantitative Performance Comparison

The following table summarizes the validation parameters for a published LC-MS/MS method for Isoflupredone (B118300) acetate (B1210297) without a deuterated internal standard and typical performance characteristics of LC-MS/MS methods for corticosteroids that utilize a deuterated internal standard.

Performance Parameter	Method without Deuterated Internal Standard (Isoflupredone Acetate)[1]	Typical Performance of Corticosteroid Methods with Deuterated Internal Standard
Analyte	Isoflupredone Acetate	Various Corticosteroids
Internal Standard	Not specified	Deuterated analog of the analyte
Linearity (r²)	≥0.9873	>0.99
Accuracy (Recovery)	72.58–114.56%	85–115%
Precision (RSD)	<15.14%	<15%
Limit of Quantification (LOQ)	2 ng/g	0.1–1.0 ng/mL

Experimental Protocols

Method for Isoflupredone Acetate without a Deuterated Internal Standard

This method was developed for the determination of Isoflupredone acetate residues in various animal-derived food products.[1]

Sample Preparation:

• A 5 g sample is homogenized.

• Deproteinization and defatting are performed using a 0.1% solution of acetic acid in acetonitrile (B52724) and n-hexane.

• The mixture is centrifuged, and the supernatant is collected and evaporated.

• The residue is reconstituted for LC-MS/MS analysis.

LC-MS/MS Analysis:

• LC Column: Waters Xbridge™ C18

• Mobile Phase: A gradient of 0.1% acetic acid in water (A) and 0.1% acetic acid in methanol (B129727) (B).

• Mass Spectrometry: Triple quadrupole tandem mass spectrometry (MS/MS).

Generalized Protocol for Corticosteroid Analysis using a Deuterated Internal Standard

The following protocol is a generalized representation for the quantitative analysis of corticosteroids in biological matrices, such as plasma, using a deuterated internal standard.[2]

Sample Preparation:

• An aliquot of the plasma sample (e.g., 1.0 mL) is taken.

• A known amount of the deuterated internal standard (e.g., Isoflupredone-d5) in solution is added.

• Proteins are precipitated by the addition of a 4% phosphoric acid solution.

• Liquid-liquid extraction is performed using methyl t-butyl ether.

• The organic layer is separated, evaporated to dryness under nitrogen, and the residue is reconstituted in a suitable solvent mixture (e.g., methanol:water).

LC-MS/MS Analysis:

• LC Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution with mobile phases consisting of an aqueous component with a modifier (e.g., 0.1% formic acid) and an organic component like acetonitrile or methanol.

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.

Visualizing the Workflow

The use of a deuterated internal standard is a critical step in ensuring the reliability of quantitative bioanalytical methods. The following diagrams illustrate the logical relationship and a typical experimental workflow.

Caption: Logical relationship for quantification using a deuterated internal standard.

Caption: Generalized workflow for quantitative analysis using a deuterated internal standard.

References

• 1. Quantification of bupivacaine hydrochloride and isoflupredone acetate residues in porcine muscle, beef, milk, egg, shrimp, flatfish, and eel using a simplified extraction method coupled with liquid chromatography-triple quadrupole tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous analysis of 44 frequently abused corticosteroid drugs using polysaccharide‐based chiral column‐HRMS approach - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Steroid Quantification: A Comparative Guide to Isoflupredone-d5 Calibration Curves

For researchers, scientists, and drug development professionals engaged in bioanalytical studies, the precision and reliability of quantitative methods are paramount. The use of stable isotope-labeled internal standards, such as isoflupredone-d5, is a cornerstone of robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for steroid analysis. This guide provides a comparative overview of the linearity and range of calibration curves for isoflupredone (B118300) analysis, highlighting the advantages of using a deuterated internal standard.

While specific public data on the validation of analytical methods using isoflupredone-d5 as an internal standard is limited, this guide draws upon established principles of bioanalytical method validation and available data for isoflupredone and other corticosteroids to provide a comprehensive comparison.

The Gold Standard: Deuterated Internal Standards

In quantitative LC-MS/MS analysis, a stable isotope-labeled internal standard is considered the gold standard. These standards, in which one or more atoms are replaced with their heavier isotopes (e.g., deuterium), are chemically identical to the analyte of interest. This near-perfect analogy ensures that the internal standard behaves similarly to the analyte during sample preparation, chromatography, and ionization, effectively compensating for matrix effects and variability in the analytical process. The use of a deuterated internal standard like isoflupredone-d5 is crucial for achieving the highest levels of accuracy and precision in bioanalytical assays.

Linearity and Range: A Comparative Look

The linearity of a calibration curve demonstrates the direct proportionality between the instrument's response and the concentration of the analyte over a defined range. This is a critical parameter for ensuring accurate quantification. The analytical range is defined by the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ).

The following table presents a summary of typical performance data for isoflupredone analysis. The data for the method using isoflupredone-d5 is illustrative of expected performance, based on the well-established benefits of using a deuterated internal standard.

Method	Analyte	Internal Standard	Linearity (R²)	Range (LLOQ - ULOQ)	Matrix	Reference
Illustrative Method with Deuterated IS	Isoflupredone	Isoflupredone-d5	> 0.99	0.1 - 100 ng/mL	Plasma/Serum	(Hypothetical)
Published Method 1	Isoflupredone Acetate (B1210297)	None Used	≥ 0.9873	2 ng/g (LLOQ)	Animal Tissue	[1][2]
Published Method 2	Corticosteroid Panel (incl. Isoflupredone)	d4-Hydrocortisone	Not Specified	0.1 - 0.5 ng/mL (LLOQ)	Equine Plasma

As illustrated, methods employing a deuterated internal standard are expected to exhibit excellent linearity (R² > 0.99) and a wide dynamic range, allowing for the accurate quantification of isoflupredone from low to high concentrations. While the method analyzing isoflupredone acetate without an internal standard shows good linearity, the absence of an internal standard can make the assay more susceptible to matrix effects and variability. The multi-analyte panel provides context for the expected sensitivity for this class of compounds.

Experimental Protocols: A Best-Practice Approach

A robust and reliable bioanalytical method is underpinned by a well-defined experimental protocol. The following is a representative methodology for the quantification of isoflupredone in a biological matrix using isoflupredone-d5 as an internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

• To 100 µL of the biological sample (e.g., plasma, serum), add 25 µL of the isoflupredone-d5 internal standard working solution at a known concentration.

• Vortex the sample briefly to ensure thorough mixing.

• Load the sample onto a pre-conditioned SPE cartridge.

• Wash the cartridge with a weak solvent to remove interfering substances.

• Elute the analyte and the internal standard with an appropriate elution solvent.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column is typically used for steroid analysis.

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with a modifier like formic acid, is employed to achieve optimal separation.

  • Flow Rate: A flow rate suitable for the column dimensions is used.

  • Injection Volume: A small volume (e.g., 5-10 µL) of the reconstituted sample is injected.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used for corticosteroids.

  • Detection: Multiple Reaction Monitoring (MRM) is utilized for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for both isoflupredone and isoflupredone-d5.

Calibration Curve Generation

• Prepare a series of calibration standards by spiking known concentrations of isoflupredone into a blank biological matrix.

• Add a constant concentration of the isoflupredone-d5 internal standard to each calibration standard.

• Process the calibration standards alongside the unknown samples using the same sample preparation and analysis method.

• Construct a calibration curve by plotting the peak area ratio of isoflupredone to isoflupredone-d5 against the nominal concentration of the calibration standards.

• Use a weighted linear regression to fit the curve.

Visualizing the Workflow

The following diagram illustrates the key steps in a typical bioanalytical workflow for the quantification of an analyte using a deuterated internal standard.

Caption: A typical workflow for bioanalytical quantification.

References

• 1. Quantification of bupivacaine hydrochloride and isoflupredone acetate residues in porcine muscle, beef, milk, egg, shrimp, flatfish, and eel using a simplified extraction method coupled with liquid chromatography-triple quadrupole tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Detecting Isoflupredone in Biological Samples: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of synthetic corticosteroids like isoflupredone (B118300) in biological matrices is critical for pharmacokinetic studies, drug residue analysis, and regulatory compliance. This guide provides a comparative overview of analytical methodologies for determining the limit of detection (LOD) of isoflupredone in various biological samples, supported by experimental data from published studies.

Comparison of Analytical Methods for Isoflupredone Detection

The primary analytical technique for the sensitive and specific quantification of isoflupredone is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method has consistently demonstrated low limits of detection and quantification across different biological matrices. Other methods, such as Enzyme-Linked Immunosorbent Assay (ELISA), have been used for screening purposes, but they generally exhibit higher detection limits and are less specific than LC-MS/MS.

The following table summarizes the performance of different analytical methods for the detection of isoflupredone in plasma, urine, milk, and synovial fluid.

Biological Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Species
Plasma	LC-MS/MS	~0.04 ng/mL[1]	0.05 ng/mL[1]	Horse
Plasma	LC-MS/MS	-	0.01 ng/mL[2]	Horse
Plasma	HRMS	0.01 - 0.05 ng/mL	0.1 - 0.5 ng/mL	Horse
Urine	LC-MS/MS	~0.04 ng/mL[1]	0.05 ng/mL[2]	Horse
Milk	LC-MS/MS	-	2 ng/g (for isoflupredone acetate)	Bovine
Synovial Fluid	LC-MS/MS	~0.04 ng/mL	0.05 ng/mL	Horse
Plasma, Urine, Synovial Fluid	ELISA (screening)	0.1 ng/mL (for isoflupredone acetate)	-	Horse
Plasma, Urine, Synovial Fluid	HPLC (confirmation)	-	10 ng/mL	Horse

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. Below are summaries of typical experimental protocols for the analysis of isoflupredone using LC-MS/MS.

Sample Preparation

A critical step in the analysis of isoflupredone is the extraction of the analyte from the complex biological matrix. Common techniques include:

• Liquid-Liquid Extraction (LLE): This method involves the partitioning of the analyte between the aqueous biological sample and an immiscible organic solvent. For instance, equine plasma samples have been extracted using methyl t-butyl ether after acidification with phosphoric acid to dissociate isoflupredone from plasma proteins.

• Solid-Phase Extraction (SPE): SPE is a widely used technique for sample clean-up and concentration. It involves passing the sample through a solid sorbent that retains the analyte, which is then eluted with a suitable solvent.

Chromatographic Separation

• Instrumentation: Ultra-High-Performance Liquid Chromatography (UHPLC) or High-Performance Liquid Chromatography (HPLC) systems are used for separation.

• Column: A C18 reversed-phase analytical column is commonly employed for the separation of isoflupredone.

• Mobile Phase: A gradient elution using a mixture of an aqueous solvent (often with a modifier like formic or acetic acid) and an organic solvent (typically acetonitrile (B52724) or methanol) is used to achieve optimal separation.

Mass Spectrometric Detection

• Instrumentation: A triple quadrupole tandem mass spectrometer is the most common detector, offering high selectivity and sensitivity.

• Ionization: Electrospray ionization (ESI) in positive mode is typically used for isoflupredone.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for quantification, which involves monitoring specific precursor-to-product ion transitions for the analyte and an internal standard.

Workflow for Isoflupredone Detection

The following diagram illustrates a typical workflow for the detection and quantification of isoflupredone in biological matrices using LC-MS/MS.

Caption: General workflow for isoflupredone analysis.

References

• 1. Pharmacokinetics and pharmacodynamics of intra-articular isoflupredone following administration to horses with lipopolysaccharide-induced synovitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of intramuscular Isoflupredone acetate in horses: pharmacokinetics and effects on anti-inflammatory mediators and plasma electrolytes - PMC [pmc.ncbi.nlm.nih.gov]

The Crucial Role of Isoflupredone-d5 in Complex Sample Analysis: A Comparative Recovery Guide

For researchers, scientists, and drug development professionals, the accurate quantification of synthetic corticosteroids like isoflupredone (B118300) in complex biological matrices is paramount. The choice of an appropriate internal standard is a critical factor that directly influences the reliability of analytical data. This guide provides a comprehensive comparison of recovery performance, focusing on the use of the stable isotope-labeled internal standard, Isoflupredone-d5, against other analytical approaches. The information presented is supported by experimental data from studies on related corticosteroids, offering a robust framework for methodological decisions.

Stable isotope-labeled (SIL) internal standards, such as Isoflupredone-d5, are widely considered the "gold standard" in quantitative mass spectrometry.[1] Their chemical and physical properties are nearly identical to the analyte of interest, ensuring they co-elute and experience similar ionization efficiencies and matrix effects.[1][2] This intrinsic similarity allows for effective compensation for variations during sample preparation and analysis, leading to higher accuracy and precision.[1][3]

Comparative Analysis of Recovery Performance

While specific recovery data for Isoflupredone-d5 is not extensively published, the performance of other deuterated corticosteroid internal standards in complex matrices provides a strong basis for comparison. The following table summarizes recovery data for various corticosteroids and their internal standards using different extraction techniques. This data highlights the high and consistent recoveries typically achieved with SIL internal standards.

Analyte/Internal Standard	Sample Matrix	Extraction Method	Recovery (%)	Reference
Dexamethasone (B1670325)	Bovine Milk	Liquid-Liquid Extraction (LLE)	Not explicitly stated for IS
Dexamethasone-d4 (IS)	Bovine Milk	Liquid-Liquid Extraction (LLE)	Not explicitly stated for IS
Triamcinolone Acetonide	Human Plasma	Liquid-Liquid Extraction (LLE)	Not explicitly stated for IS
Cortisone Acetate (IS)	Human Plasma	Liquid-Liquid Extraction (LLE)	Not explicitly stated for IS
Flumethasone	Bovine Urine & Serum	Solid-Phase Extraction (SPE) & LLE	57 - 120 (analyte)
Panel of 12 Endogenous Steroids	Human Plasma	Supported Liquid Extraction (SLE)	73.5 - 111.9
Dexamethasone & Corticosterone	Rat Plasma	Solid-Phase Extraction (SPE)	Nearly Complete

Note: Recovery data for the internal standard is often not reported separately as its primary role is to normalize the analyte's signal. The analyte recovery is a good indicator of the overall method efficiency where a co-eluting SIL internal standard is used.

The use of a non-deuterated internal standard, while a more economical option, can present challenges. These structural analogs may not perfectly mimic the analyte's behavior during extraction and ionization, potentially leading to biased results. Rigorous method validation is crucial to understand and mitigate these limitations.

Experimental Protocols

The following are detailed methodologies for the extraction and analysis of corticosteroids from complex samples, which can be adapted for Isoflupredone and its deuterated internal standard.

Sample Preparation: Liquid-Liquid Extraction (LLE) for Milk Samples

This protocol is adapted from a method for the determination of dexamethasone in bovine milk.

• Sample Preparation: To 5 mL of milk in a centrifuge tube, add the internal standard solution (Isoflupredone-d5).

• Protein Precipitation & Extraction: Add 5 mL of acetonitrile (B52724) and vortex for 1 minute. Add sodium chloride to aid phase separation and vortex again.

• Centrifugation: Centrifuge the sample to separate the organic and aqueous layers.

• Liquid-Liquid Partitioning: Transfer the acetonitrile (upper) layer to a new tube.

• Evaporation: Evaporate the extract to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent mixture (e.g., water/acetonitrile) for LC-MS/MS analysis.

Sample Preparation: Solid-Phase Extraction (SPE) for Plasma/Urine

This is a general procedure based on methods for extracting corticosteroids from biological fluids.

• Sample Pre-treatment: To 1 mL of plasma or urine, add the internal standard (Isoflupredone-d5) and a buffer solution (e.g., phosphate (B84403) buffer) to adjust the pH.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol (B129727) followed by water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 10% methanol in water) to remove interferences.

• Elution: Elute the analyte and internal standard with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

LC-MS/MS Analysis

The following are typical liquid chromatography and mass spectrometry parameters for corticosteroid analysis.

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from a low to a high percentage of mobile phase B.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization: Electrospray ionization (ESI), positive mode

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for Isoflupredone and Isoflupredone-d5.

Visualizing the Workflow and Rationale

To better illustrate the experimental process and the underlying logic for using a deuterated internal standard, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. obrnutafaza.hr [obrnutafaza.hr]
• 3. Quantification of Endogenous Steroids and Hormonal Contraceptives in Human Plasma via Surrogate Calibration and UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Isoflupredone and Dexamethasone Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the efficacy of isoflupredone (B118300) and dexamethasone (B1670325), two synthetic glucocorticoids. The information presented is collated from peer-reviewed studies and is intended to support research and drug development efforts.

At a Glance: Key Efficacy and Potency Parameters

Parameter	Isoflupredone	Dexamethasone	Reference
Relative Glucocorticoid Activity (Compared to Cortisol=1)	25	25	MSD Veterinary Manual
Relative Mineralocorticoid Activity (Compared to Cortisol=1)	25	0	MSD Veterinary Manual
Glucocorticoid Receptor (GR) Binding Affinity (Ki)	Data not available	5.5 nM (human GR)	IUPHAR/BPS Guide to PHARMACOLOGY
Glucocorticoid Receptor (GR) Binding Affinity (IC50)	Data not available	2.2 - 38 nM	[1]
Duration of Action	Long (~48-72 hours)	Long (~48-72 hours)	MSD Veterinary Manual

Clinical Efficacy in Equine Recurrent Airway Obstruction (Heaves)

A key study by Picandet et al. (2003) provides a direct comparison of isoflupredone acetate (B1210297) and dexamethasone in the treatment of recurrent airway obstruction (RAO), or 'heaves', in horses. This condition is a naturally occurring inflammatory airway disease, analogous to asthma in humans.

Key Findings:

• Both isoflupredone and dexamethasone were found to be equally effective in improving lung function in horses with RAO.[2][3]

• Significant improvement in lung function was observed starting on day 3 of treatment and persisted throughout the 14-day treatment period and a 7-day washout period.[2][3]

• Both drugs led to a significant decrease in blood cortisol levels, indicating a systemic glucocorticoid effect.

• A notable difference was observed in their effects on serum electrolytes. Isoflupredone treatment was associated with a significant decrease in serum potassium levels (hypokalemia), a side effect not observed with dexamethasone.

Experimental Protocol: Picandet et al. (2003)

• Study Design: A parallel design study was conducted with two groups of horses (n=6 per group) diagnosed with RAO.

• Treatment Regimen:

  • Group 1: Isoflupredone acetate (0.03 mg/kg, intramuscularly, once daily for 14 days).

  • Group 2: Dexamethasone (0.04 mg/kg, intravenously, once daily for 14 days).

  • The treatment period was preceded by a 14-day control period and followed by a 7-day washout period.

• Efficacy and Safety Assessment:

  • Lung Function: Measured sequentially to assess the therapeutic effect. While the specific technique was not detailed in the abstract, standard methods for equine pulmonary function testing, such as measuring pulmonary resistance and dynamic compliance using an esophageal balloon and pneumotachograph, are typically employed.

  • Serum Cortisol and Electrolytes: Blood samples were collected to monitor systemic effects. Cortisol levels were likely determined by radioimmunoassay or ELISA, and electrolytes by ion-selective electrodes.

  • ACTH Stimulation Test: Performed to evaluate the adrenal gland's response to stimulation, assessing the degree of hypothalamic-pituitary-adrenal axis suppression.

  • Hematology: Standard hematological parameters were assessed to monitor for stress-related changes.

Mechanism of Action and Signaling Pathways

Both isoflupredone and dexamethasone exert their effects primarily through binding to intracellular glucocorticoid receptors (GR). However, isoflupredone also exhibits significant mineralocorticoid activity.

Dexamethasone: A Well-Characterized Pathway

Dexamethasone's anti-inflammatory effects are mediated through the glucocorticoid receptor. Upon binding, the dexamethasone-GR complex translocates to the nucleus and modulates gene expression through two primary mechanisms:

• Transactivation: The GR complex directly binds to glucocorticoid response elements (GREs) on the DNA, leading to the increased transcription of anti-inflammatory genes.

• Transrepression: The GR complex interacts with and inhibits the activity of pro-inflammatory transcription factors, most notably Nuclear Factor-kappa B (NF-κB). This interaction prevents NF-κB from binding to its target DNA sequences, thereby downregulating the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.

Dexamethasone Signaling Pathway

Isoflupredone: A Dual Receptor Agonist

Isoflupredone also binds to and activates the glucocorticoid receptor, presumably initiating a similar cascade of anti-inflammatory gene regulation as dexamethasone. However, a key distinction is its significant affinity for the mineralocorticoid receptor (MR). This dual activity explains the observed side effect of hypokalemia, as MR activation in the kidneys promotes sodium retention and potassium excretion. While the general mechanism of GR activation is understood, the specific downstream effects of isoflupredone on transcription factors like NF-κB have not been as extensively detailed in the available literature as they have for dexamethasone.

Experimental Workflow of Picandet et al. (2003)

Summary and Conclusion

Both isoflupredone and dexamethasone are highly effective long-acting glucocorticoids with potent anti-inflammatory properties. Clinical evidence in a relevant large animal model of inflammatory airway disease demonstrates their comparable therapeutic efficacy in improving lung function.

The primary differentiating factor lies in their receptor selectivity and resulting side effect profiles. Dexamethasone is a more selective glucocorticoid receptor agonist with minimal mineralocorticoid activity. In contrast, isoflupredone's significant mineralocorticoid receptor agonism can lead to electrolyte imbalances, specifically hypokalemia, which may be a critical consideration in certain clinical or research settings.

For researchers and drug development professionals, the choice between these two compounds will depend on the specific requirements of the study. If the goal is to investigate purely glucocorticoid-mediated effects, dexamethasone may be the more appropriate choice. However, if the research involves studying the interplay between glucocorticoid and mineralocorticoid pathways, or if the specific properties of isoflupredone are of interest, it remains a valuable tool. Future studies quantifying the glucocorticoid receptor binding affinity of isoflupredone and further elucidating its specific molecular interactions with inflammatory signaling pathways would be beneficial for a more complete comparative understanding.

References

• 1. Ligand-induced differentiation of glucocorticoid receptor (GR) trans-repression and transactivation: preferential targetting of NF-kappaB and lack of I-kappaB involvement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NF-κB signaling in inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Method Validation for Multi-Class Veterinary Drug Analysis

In the realm of food safety and animal health, the accurate detection and quantification of veterinary drug residues in various matrices is paramount. The development and validation of robust analytical methods are critical for regulatory compliance and ensuring consumer safety. This guide provides a comprehensive comparison of different methodologies for the multi-class analysis of veterinary drugs, with a focus on method validation performance characteristics. The information is intended for researchers, scientists, and professionals involved in drug development and food safety testing.

Performance Characteristics of Analytical Methods

The validation of an analytical method is essential to demonstrate its fitness for a particular purpose. For multi-class veterinary drug analysis, the key performance characteristics evaluated during method validation include linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), selectivity (or specificity), and stability.[1] These parameters ensure the reliability and consistency of the results obtained.

Comparison of Sample Preparation Techniques

The initial step in the analysis of veterinary drug residues is the extraction of the target analytes from the sample matrix. The choice of extraction technique can significantly impact the overall performance of the method. A comparison of commonly used extraction methods for multi-class veterinary drug analysis in eggs is presented below.

Table 1: Comparison of Extraction Methods for Multi-Class Veterinary Drug Residue Analysis in Eggs

Extraction Method	Principle	Advantages	Disadvantages	Recovery Rates (%)	Reference
Solvent Extraction with Clean-up	Extraction with an organic solvent followed by a purification step.	High recovery for a wide range of compounds.	More time-consuming and labor-intensive.	60 - 119	[2]
Solid-Phase Extraction (SPE)	Analyte partitioning between a solid and a liquid phase.	Good clean-up and concentration.	May not be suitable for all classes of drugs (e.g., macrolides and tetracyclines).	Not specified for all classes.	[2]
Matrix Solid-Phase Dispersion (MSPD)	The solid sample is blended with a solid support and packed into a column for elution.	Simplified procedure for solid and semi-solid samples.	Not effective for extracting certain drug classes like tetracyclines and quinolones.	Not specified for all classes.
QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)	A two-step process involving salting-out extraction and dispersive solid-phase extraction (d-SPE) for clean-up.	Simple, fast, and uses less solvent.	May extract fewer compounds compared to solvent extraction.	Not specified for all compounds.

A study comparing four multiresidue sample preparation methods for veterinary drugs in fish found that the USDA "extract & inject" method was the fastest, simplest, and most cost-effective, providing acceptable results for a broad range of analytes.

Comparison of Analytical Instrumentation

The choice of analytical instrument is crucial for achieving the desired sensitivity and selectivity. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the analysis of veterinary drug residues. High-resolution mass spectrometry (HRMS) is also gaining prominence due to its ability to perform both targeted and non-targeted screening.

Table 2: Performance Comparison of LC-MS/MS and LC-HRMS for Veterinary Drug Analysis

Parameter	LC-MS/MS	LC-HRMS	Reference
Selectivity	High	Very High
Sensitivity	High	High
Scope	Targeted analysis of a predefined list of compounds.	Targeted and non-targeted screening, retrospective data analysis.
Speed	Fast, with run times typically under 20 minutes.	Similar to LC-MS/MS.
Quantitative Accuracy	Generally good, often uses external calibration or isotope dilution.	Can be used for accurate quantification.

A study on bovine muscle analysis highlighted that modern LC-MS/MS instruments can achieve limits of quantification below 10 ng/g for most veterinary drug analytes.

Method Validation Performance Data

The following table summarizes typical validation parameters for a multi-class veterinary drug analysis method using LC-MS/MS.

Table 3: Example of Method Validation Data for Multi-Class Veterinary Drug Analysis in Milk and Poultry Feed by LC-MS/MS

Parameter	Milk	Poultry Feed	Reference
Number of Analytes	>140	>140
Apparent Recovery (%)	>83% of analytes within 60-140%	50-60% of analytes within 60-140%
Extraction Efficiency (%)	>95% of analytes	>80% of analytes
Intermediate Precision (RSD%)	80-90% of analytes < 20%	80-90% of analytes < 20%

Another study validating a method for 41 veterinary drugs in honey using LC-Q-Orbitrap HRMS reported mean recoveries between 70% and 105%, with repeatability values below 17%. The limits of detection (LOD) and quantification (LOQ) were in the ranges of 0.006–3.92 μg/kg and 0.011–6.54 μg/kg, respectively.

Experimental Protocols and Methodologies

Detailed experimental protocols are crucial for the reproducibility of analytical methods. Below are generalized methodologies for the key experiments cited in this guide.

General Sample Preparation Protocol (QuEChERS)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for its simplicity and efficiency.

• Sample Homogenization: A representative portion of the sample (e.g., tissue, eggs) is homogenized.

• Extraction: The homogenized sample is weighed into a centrifuge tube. An extraction solvent (typically acetonitrile) is added, and the sample is vigorously shaken.

• Salting-Out: A salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate) is added to induce phase separation. The tube is shaken and then centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Clean-up: An aliquot of the supernatant is transferred to a tube containing a d-SPE sorbent (e.g., PSA, C18) to remove interfering matrix components. The tube is vortexed and centrifuged.

• Final Extract: The final supernatant is collected, and it may be acidified or evaporated and reconstituted in a suitable solvent for instrumental analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation: The sample extract is injected into a liquid chromatograph. The analytes are separated on a reversed-phase column (e.g., C18) using a gradient elution program with a mobile phase typically consisting of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Mass Spectrometric Detection: The eluent from the LC is introduced into the mass spectrometer. Electrospray ionization (ESI) is commonly used in either positive or negative mode. The analytes are detected and quantified using multiple reaction monitoring (MRM), which provides high selectivity and sensitivity.

Visualizing Method Validation and Comparison

Diagrams can effectively illustrate complex workflows and relationships. The following diagrams were created using the DOT language to visualize the method validation process and a comparison of analytical approaches.

Caption: Workflow for the validation of an analytical method for veterinary drug residue analysis.

Caption: Logical comparison of common analytical approaches for multi-class veterinary drug analysis.

References

• 1. rr-americas.woah.org [rr-americas.woah.org]
• 2. Comparison of several extraction techniques for multiclass analysis of veterinary drugs in eggs using ultra-high pressure liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Isoflupredone-d5: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of Isoflupredone-d5, ensuring compliance with general safety protocols for chemical waste management.

Waste Identification and Classification

The initial and most crucial step is to determine if Isoflupredone-d5 should be managed as hazardous waste. While some safety data sheets (SDS) for the parent compound, Isoflupredone, may not classify it as a hazardous substance, it is best practice to handle deuterated compounds and research chemicals with caution. Therefore, it is recommended to manage Isoflupredone-d5 as hazardous chemical waste.

Segregation and Storage

Proper segregation of chemical waste is essential to prevent dangerous reactions.

• Incompatible Materials : Store Isoflupredone-d5 waste separately from incompatible materials such as strong acids, bases, and oxidizing or reducing agents.[1]

• Waste Streams : Segregate solid and liquid waste forms of Isoflupredone-d5.

All chemical waste must be stored in designated and properly labeled containers.

Container and Storage Requirements
Container Type	Use leak-proof, screw-top containers compatible with the chemical.[2] Plastic is often preferred over glass to minimize breakage risks.
Container Fullness	Do not fill liquid waste containers more than 80% to allow for expansion.[3]
Labeling	Each container must be clearly labeled with "Hazardous Waste," the full chemical name "Isoflupredone-d5," the concentration, and the date of waste generation.[4] Do not use abbreviations or chemical formulas.[3][5]
Storage Area	Store waste containers in a designated, well-ventilated, and secure area.[2]

Disposal Procedure

The recommended method for the disposal of Isoflupredone-d5 is through an approved waste disposal plant, which typically involves incineration.

Experimental Protocol for Disposal:

• Personal Protective Equipment (PPE): Before handling Isoflupredone-d5 waste, ensure you are wearing appropriate PPE, including safety goggles with side shields, chemical-resistant gloves, and a lab coat.[1]

• Waste Collection:

  • Solid Waste: Collect solid Isoflupredone-d5 waste in a designated, labeled, and sealed container.

  • Liquid Waste: For solutions containing Isoflupredone-d5, pour the waste into a designated, labeled, and sealed liquid waste container using a funnel to prevent spills.

• Container Sealing: Ensure the cap of the waste container is securely fastened to prevent leaks.[2]

• Decontamination:

  • Wipe down the exterior of the waste container to remove any external contamination.[2]

  • Decontaminate any equipment or surfaces that may have come into contact with Isoflupredone-d5 using a suitable solvent, such as alcohol.[1] Collect the cleaning materials as hazardous waste.

• Waste Pickup: Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[4]

Spill and Contamination Response

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and ensure adequate ventilation.

• Containment: Prevent the spill from spreading.

• Absorption: For liquid spills, use an inert, non-combustible absorbent material like sand, earth, or vermiculite.

• Collection: Carefully collect the absorbed material and any contaminated solids into a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent.

Logical Workflow for Isoflupredone-d5 Disposal

Caption: Workflow for the proper disposal of Isoflupredone-d5.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 3. Central Washington University | Hazardous Waste Disposal Procedures [cwu.edu]
• 4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]

Personal protective equipment for handling Isoflupredone-d5

Essential Safety and Handling Guide for Isoflupredone-d5

This guide provides crucial safety and logistical information for the handling and disposal of Isoflupredone-d5, a deuterated stable isotope of the corticosteroid Isoflupredone.[1][2] Researchers, scientists, and drug development professionals should adhere to these procedures to ensure laboratory safety and maintain experimental integrity. As a potent bioactive compound, Isoflupredone-d5 should be handled with care, treating it as a hazardous substance. All users must review the complete Safety Data Sheet (SDS) provided by the supplier before commencing any work.

Core Safety and Personal Protective Equipment (PPE)

Minimizing exposure to Isoflupredone-d5 is paramount. The following personal protective equipment is mandatory when handling this compound.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Provides a robust barrier against skin contact. Nitrile offers good chemical resistance.[3]
Eye Protection	Chemical splash goggles.	Protects against accidental splashes of the compound, especially when in solution.[4][5]
Body Protection	A fully buttoned laboratory coat made of low-permeability fabric.[3]	Prevents contamination of personal clothing and skin.
Respiratory Protection	A properly fitted respirator should be used if handling the solid compound outside of a certified chemical fume hood or if there is a risk of aerosolization.	To prevent inhalation of airborne particles.

Operational Plan: From Receipt to Disposal

The following step-by-step guide outlines the safe handling workflow for Isoflupredone-d5.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials. The storage location should be clearly labeled and accessible only to authorized personnel.

2. Preparation and Handling:

• All handling of the solid compound should be performed in a certified chemical fume hood to prevent inhalation of any airborne particles.

• Use a calibrated balance to weigh the required amount of the compound.

• When preparing solutions, do so within the fume hood.

3. In Case of Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids. Seek medical attention.[4]

• Skin Contact: Remove contaminated clothing and wash skin thoroughly with soap and water.[4][6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[4][6]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support and seek medical attention.[5]

4. Decontamination:

• Wipe down all work surfaces in the fume hood with a suitable cleaning agent after each use.

• All non-disposable equipment that has come into contact with Isoflupredone-d5 should be decontaminated. Consult the SDS for appropriate decontamination procedures.

Disposal Plan

Proper disposal of Isoflupredone-d5 and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

• Solid Waste: Collect all disposable materials that have come into contact with Isoflupredone-d5 (e.g., gloves, bench pads, pipette tips) in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions of Isoflupredone-d5 and contaminated liquid media should be collected in a separate, sealed, and clearly labeled hazardous liquid waste container.

• Final Disposal: Dispose of all waste through an approved hazardous waste disposal plant, following all local, state, and federal regulations.[4]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Isoflupredone-d5 in a laboratory setting.

Caption: Workflow for handling Isoflupredone-d5.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Isoflupredone-d5 [chemicalbook.com]
• 3. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 4. assets.lgcstandards.com [assets.lgcstandards.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. chemicalbook.com [chemicalbook.com]